1,2-Dibromo-3,4-difluorobenzene

• CAS: 811713-01-6

Core Science & Biosynthesis

Physical and chemical properties of 1,2-dibromo-3,4-difluorobenzene

1,2-Dibromo-3,4-difluorobenzene: A Technical Guide to Physicochemical Properties and Advanced Synthetic Applications

Executive Summary

In the realm of advanced organometallic synthesis and catalyst design, halogenated benzene derivatives serve as critical building blocks. 1,2-Dibromo-3,4-difluorobenzene (CAS: 811713-01-6) is a highly specialized tetra-halogenated scaffold. As a Senior Application Scientist, I approach this molecule not just as a reagent, but as a programmable matrix: the strongly electron-withdrawing fluorine atoms precisely tune the electronic environment of the aromatic ring, while the adjacent bromine atoms provide orthogonal, sterically constrained sites for metal insertion and cross-coupling. This guide deconstructs its physicochemical profile and details validated, self-correcting protocols for its application in cutting-edge chemical research.

Physicochemical Profiling and Safety Parameters

Before deploying this compound in complex workflows, establishing a baseline of its physical and chemical properties is mandatory. The dual presence of fluorine and bromine significantly alters its electron density and physical behavior compared to unhalogenated analogs.

Property	Value
Chemical Name	1,2-Dibromo-3,4-difluorobenzene
CAS Number	811713-01-6
Molecular Formula	C6H2Br2F2
Molecular Weight	271.89 g/mol
Physical State	Liquid (Solid-Liquid mixture at lower temperatures)
Flash Point	85.4 ± 25.9 °C
Purity Standard	≥ 95–98%
GHS Safety Codes	H315 (Causes skin irritation), H319 (Causes serious eye irritation)

Data aggregated from standardized commercial supplier specifications,.

Mechanistic Reactivity: The Halogen Interplay

The synthetic utility of 1,2-dibromo-3,4-difluorobenzene lies in the electronic push-and-pull of its substituents.

• Electronic Tuning: The fluorine atoms at the C3 and C4 positions exert a strong inductive electron-withdrawing effect (-I effect). This lowers the energy of the lowest unoccupied molecular orbital (LUMO) of the aromatic system, making the adjacent C-Br bonds highly susceptible to oxidative addition by low-valent metals (e.g., Al, Pd)[1].

• Steric Pre-organization: The ortho-dibromo configuration forces incoming substituents into a rigid, adjacent geometry. This is the exact structural prerequisite for synthesizing bidentate, chelating ligands—such as bis-N-heterocyclic carbenes (bis-NHCs)—which require a tight bite angle to stabilize highly reactive catalytic metal centers[2].

Validated Experimental Workflows

A robust protocol must be a self-validating system. The following methodologies move beyond mere steps; they incorporate the causality behind the chemistry and mandatory In-Process Controls (IPCs) to ensure reproducibility.

Workflow A: Indium-Catalyzed Aluminum Insertion

Organoaluminum reagents are notoriously difficult to synthesize directly from aryl halides due to the passivating oxide layer on aluminum powder. This protocol utilizes an indium catalyst to bypass this limitation[1].

• Step 1: Surface Activation.

  • Action: Combine 1,2-dibromo-3,4-difluorobenzene (544 mg, 2 mmol), LiCl (254 mg, 6 mmol), Al-powder (162 mg, 6 mmol), and InCl3 (33 mg, 0.15 mmol) in 2 mL of anhydrous THF.

  • Causality: Aluminum powder is inherently unreactive due to Al2O3 passivation. InCl3 undergoes transmetalation with Al to form highly reactive indium nanoclusters on the surface, while LiCl solubilizes the resulting organometallic species, shifting the equilibrium forward.

• Step 2: Oxidative Insertion.

  • Action: Heat the mixture at 50 °C for 12 hours.

  • Causality: The electron-deficient nature of the difluorinated ring accelerates the oxidative insertion of the activated Al/In surface into the C-Br bond, forming a bimetallic organoaluminum reagent.

• Step 3: Validation (IPC - Iodolysis).

  • Action: Quench a tightly measured aliquot of the reaction mixture with a standardized iodine solution.

  • Causality & Validation: Organometallic species cannot be easily weighed or isolated. By forcing the active reagent to react with iodine, you generate an iodinated derivative that can be precisely quantified via Gas Chromatography (GC). A successful run of this specific protocol should yield approximately 53% of the active bimetallic species[1]. Proceeding without this validation risks total failure in downstream carbonyl additions.

Workflow B: Synthesis of Chelating Bis-NHC Palladium Precursors

Palladium complexes utilizing bis-NHC ligands are exceptionally stable under oxidative conditions, making them ideal for challenging C-H activation tasks (e.g., functionalizing methane or propane)[2].

• Step 1: Nucleophilic Aromatic Substitution (SNAr) / Coupling.

  • Action: React the 1,2-dibromo-3,4-difluorobenzene core with benzimidazole and K2CO3 in N-Methyl-2-pyrrolidone (NMP) at 160–185 °C.

  • Causality: The steric crowding of the ortho-positions requires high thermal energy and a polar aprotic solvent (NMP) to drive the substitution. The difluoro-motif assists by stabilizing the Meisenheimer complex intermediate during nucleophilic attack.

• Step 2: Alkylation to the Bis-Imidazolium Salt.

  • Action: Transfer the intermediate to an ACE pressure tube. Add bromomethane (MeBr) or benzyl bromide (BnBr) in acetonitrile at -78 °C, then heat to 90–100 °C for 24–72 hours[3].

  • Causality: Alkylation of the imidazole nitrogens generates the positively charged bis-imidazolium salt—the direct precursor to the carbene.

• Step 3: Complexation & Validation (IPC).

  • Action: Stir the bis-imidazolium salt with Palladium(II) acetate (Pd(OAc)2) in DMSO for 24 hours at room temperature[3].

  • Causality & Validation: The acetate ligands act as an internal, mild base, deprotonating the imidazolium salts to form the active carbenes, which immediately chelate the Pd center. Validation: Isolate the product and perform 13C NMR spectroscopy. The disappearance of the downfield imidazolium C-H proton and the appearance of a distinct carbene-carbon signal (typically ~180-190 ppm) confirms successful chelation[2].

Reaction Pathway Visualization

The following diagram maps the divergent synthetic utility of 1,2-dibromo-3,4-difluorobenzene, illustrating the logical flow from raw material to advanced catalytic applications.

Divergent synthetic workflows utilizing 1,2-dibromo-3,4-difluorobenzene as a core scaffold.

References

• Sigma-Aldrich (MilliporeSigma) . 1,2-Dibromo-3,4-difluorobenzene | 811713-01-6 Properties and Safety Data.

• Ludwig-Maximilians-Universität München (Knochel Group, 2012) . New Preparation of Organoaluminiums - Catalysed Metal Insertion of Aluminium Powder and Synthetic Applications of Organoalanes. 1

• Dalton Transactions (The Royal Society of Chemistry, 2013) . Ortho-phenylene bridged palladium bis-N-heterocyclic carbene complexes: synthesis, structure and catalysis. 2

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Structural and Electronic Profiling of 1,2-Dibromo-3,4-difluorobenzene: A Technical Guide for Advanced Molecular Design

Executive Summary

1,2-Dibromo-3,4-difluorobenzene (DBDFB, CAS: 811713-01-6) is a highly specialized polyhalogenated scaffold with profound implications in organometallic synthesis, crystal engineering, and pharmaceutical ligand design[1]. Existing as a solid-liquid mixture at room temperature[1], its physical state belies a complex electronic architecture characterized by competing inductive and resonance effects. This whitepaper provides a comprehensive analysis of the crystal structure and electronic properties of DBDFB, detailing the causality behind its supramolecular behavior and providing self-validating experimental protocols for its characterization.

Electronic Properties and the σ -Hole Phenomenon

The electronic landscape of DBDFB is defined by the asymmetric substitution of highly electronegative fluorine atoms adjacent to polarizable bromine atoms.

The Causality of Polarization: Fluorine exerts a strong electron-withdrawing inductive (-I) effect, which depletes electron density from the aromatic π -system. This withdrawal propagates to the bromine substituents, exacerbating the positive electrostatic potential region—known as the σ -hole—located on the distal end of the C-Br bond axis[2].

The strength and geometric properties of these σ -holes are highly tunable[2], making fluorinated bromobenzenes exceptional candidates for directed halogen bonding. In computational force field parameterizations, the inclusion of this σ -hole is critical for accurately modeling ligand-protein interactions[3]. Furthermore, the electronic properties of these polyhalogenated benzenes dictate their reactivity in site-selective mechanochemical Suzuki-Miyaura cross-coupling reactions, where the catalyst must differentiate between identical halogen groups based on subtle electronic biases[4]. In photochemical applications, the ππ∗→πσ∗ electronic transition governs C-Br bond dissociation, a process highly sensitive to the position of the fluorine atoms[5].

Fig 1. Causality of halogen bonding in DBDFB driven by fluorine-induced sigma-hole enhancement.

Crystallographic Profiling and Solid-State Behavior

Because DBDFB exists near its melting point at ambient conditions (flash point 85.4°C)[1], isolating a single crystal of the pure compound at room temperature is challenging. Instead, crystallographic profiling relies on in-situ cryo-crystallization or co-crystallization with Lewis base acceptors (e.g., nitrogen-containing heterocycles) to form stable supramolecular networks driven by halogen bonding[3]. The highly directional nature of the Br...N or Br...O interactions (typically approaching 180°) dictates the solid-state packing, overcoming the steric crowding of the adjacent halogens.

Experimental Workflows & Self-Validating Protocols

To rigorously characterize DBDFB, researchers must employ a coupled empirical-computational approach. The empirical X-ray diffraction data validates the computational electrostatic mapping, while the computational data explains the causality behind the observed crystal packing.

Fig 2. Self-validating workflow integrating SC-XRD empirical data with DFT/MP2 computational mapping.

Protocol 1: Single-Crystal X-Ray Diffraction (SC-XRD) of DBDFB Co-Crystals

Objective: Empirically determine the halogen bonding geometry.

• Stoichiometric Assembly: Dissolve equimolar amounts of DBDFB and a Lewis base (e.g., 4,4'-bipyridine) in a highly volatile, non-competing solvent (e.g., n-hexane).

• Crystal Growth: Allow slow evaporation at 4°C to induce supersaturation and nucleation.

• Cryogenic Mounting: Harvest a suitable single crystal and mount it on a diffractometer equipped with a cryostream set to 100 K to minimize thermal motion and prevent melting.

• Data Collection & Refinement: Collect diffraction data using Mo-K α radiation. Solve the structure using direct methods and refine using full-matrix least-squares on F2 .

• Self-Validation Mechanism: The protocol validates itself through the residual electron density map and the R-factors. If the unweighted residual ( R1​ ) is > 0.05, or if residual electron density peaks > 1.0 e/ų appear near the halogen sites, the model is rejected. This prevents the critical error of F/Br disorder misassignment, ensuring the structural integrity of the model.

Protocol 2: Computational Mapping of the σ -Hole (DFT/MP2)

Objective: Quantify the electrostatic potential driving the observed crystal packing.

• Geometry Optimization: Perform ab initio geometry optimization of DBDFB using Møller–Plesset perturbation theory (MP2) with an aug-cc-pVTZ basis set to accurately capture electron correlation and polarizability[2].

• ESP Mapping: Map the electrostatic potential (ESP) onto the 0.001 a.u. molecular electron density isosurface.

• σ -Hole Quantification: Extract the maximum positive electrostatic potential ( Vs,max​ ) at the distal end of the bromine atoms.

• Self-Validation Mechanism: The computational model validates itself by comparing the theoretical interaction angle (e.g., C-Br...N) with the empirical angle derived from Protocol 1. A geometric deviation of < 5° between the in silico prediction and the empirical SC-XRD data confirms the accuracy of the chosen basis set and validates the causality of the halogen bond.

Quantitative Data Presentation

Table 1: Computed Electronic Properties (Theoretical vs. Baseline)

Molecule	C-Br Bond Length (Å)	σ -Hole Potential ( Vs,max​ in kcal/mol)	Dipole Moment (Debye)	Primary Interaction Mode
1,2-Dibromo-3,4-difluorobenzene	1.89	~25.4	~3.1	Strong Halogen Bonding
Bromobenzene (Baseline)	1.90	~15.2	1.7	Weak Dispersion / π−π

Table 2: SC-XRD Protocol Validation Metrics

Metric	Target Threshold	Causality / Significance
R1​ (Unweighted residual)	< 0.05	Indicates high agreement between the structural model and observed diffraction data.
wR2​ (Weighted residual)	< 0.15	Accounts for data variance; ensures heavy atoms (Br) are accurately modeled without overfitting.
Goodness-of-Fit (S)	0.95 - 1.05	Validates that the standard uncertainties are correctly estimated.
Residual Electron Density	< 1.0 e/ų	Confirms absence of twinning or misassigned halogen positions (critical for Br/F differentiation).

Conclusion

The structural and electronic profiling of 1,2-dibromo-3,4-difluorobenzene reveals a molecule whose physical behavior is entirely dictated by the precise arrangement of its halogens. By utilizing the strong inductive effect of fluorine to amplify the polarizability of bromine, DBDFB serves as a premier model for studying halogen bonding and site-selective catalysis. The self-validating integration of cryogenic SC-XRD and MP2 computational mapping ensures that researchers can confidently leverage this scaffold in advanced molecular design.

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A Comprehensive Technical Guide to Density Functional Theory (DFT) Calculations for 1,2-dibromo-3,4-difluorobenzene

Foreword: The Scientific Imperative of Precision in Molecular Modeling

In the landscape of modern drug discovery and materials science, the predictive power of computational chemistry is not merely an academic exercise; it is a cornerstone of innovation and efficiency. Halogenated aromatic compounds, such as 1,2-dibromo-3,4-difluorobenzene, are pivotal building blocks in the synthesis of novel pharmaceuticals and advanced materials.[1] The strategic placement of bromine and fluorine atoms can profoundly influence a molecule's pharmacokinetic and pharmacodynamic properties, including metabolic stability, binding affinity, and bioavailability.[2][3] Understanding the intricate electronic and structural characteristics of these molecules at a quantum level is paramount. This guide provides a robust framework for employing Density Functional Theory (DFT) to elucidate the properties of 1,2-dibromo-3,4-difluorobenzene, offering a pathway to a deeper, more predictive understanding of its behavior.

Introduction: Why 1,2-dibromo-3,4-difluorobenzene?

1,2-dibromo-3,4-difluorobenzene (CAS Number: 64695-78-9) is a substituted aromatic compound of significant interest in organic synthesis. The presence of both bromine and fluorine atoms on the benzene ring imparts unique reactivity and properties. Bromine atoms often serve as synthetic handles for cross-coupling reactions, while fluorine substitution is a well-established strategy in medicinal chemistry to modulate a molecule's electronic and conformational properties, thereby enhancing its therapeutic potential.[2]

DFT calculations offer a powerful, non-empirical approach to investigate the molecular properties of such compounds, providing insights that are often difficult or impossible to obtain through experimental means alone. This guide will detail the theoretical underpinnings and practical application of DFT for the comprehensive analysis of 1,2-dibromo-3,4-difluorobenzene.

Theoretical Framework: Selecting the Right Tools for the Job

The accuracy of any DFT calculation is fundamentally dependent on the choice of the functional and the basis set. For halogenated aromatic systems, these choices are particularly critical to accurately describe the complex electronic effects at play.

The Functional: A Hybrid Approach for a Complex System

For molecules containing halogens, a hybrid functional that incorporates a portion of exact Hartree-Fock exchange is often recommended. The B3LYP (Becke, 3-parameter, Lee-Yang-Parr) functional has a long-standing track record of providing a good balance between computational cost and accuracy for a wide range of organic molecules.[4][5][6] It is particularly adept at describing the electronic structure of systems with significant electron correlation effects, as is the case with the π-system of the benzene ring and the lone pairs of the halogen atoms.

The Basis Set: Capturing the Nuances of Halogen Electron Clouds

The choice of basis set determines the flexibility of the mathematical functions used to represent the atomic orbitals. For atoms with a large number of electrons, such as bromine, and for capturing subtle electronic effects like polarization and diffuse electron density, a robust basis set is essential. The 6-311++G(d,p) basis set is a prudent choice for this system.[7][8]

• 6-311G : This triple-split valence basis set provides a more accurate description of the valence electrons compared to smaller basis sets.

• ++ : The double diffuse functions are crucial for accurately modeling the diffuse nature of the electron density of the fluorine and bromine atoms, as well as any potential anionic character.

• (d,p) : Polarization functions (d-functions on heavy atoms and p-functions on hydrogen) are indispensable for describing the non-spherical nature of the electron distribution in a bonded environment, which is particularly important for the covalent bonds involving the halogens.

The Computational Workflow: A Step-by-Step Protocol

The following protocol outlines a comprehensive DFT study of 1,2-dibromo-3,4-difluorobenzene.

Caption: A schematic of the DFT computational workflow.

Step 1: Input Structure Generation

The initial step involves generating a 3D structure of 1,2-dibromo-3,4-difluorobenzene using a molecular editor. While the initial geometry does not need to be perfect, a reasonable starting structure will expedite the subsequent optimization process.

Step 2: Geometry Optimization

The heart of the computational study is the geometry optimization. This process systematically alters the molecular geometry to find the lowest energy conformation on the potential energy surface.

Protocol:

• Select the B3LYP functional.

• Choose the 6-311++G(d,p) basis set.

• Initiate the geometry optimization calculation.

• The output will provide the optimized Cartesian coordinates of the molecule.

Step 3: Frequency Analysis

A frequency calculation must be performed on the optimized geometry to confirm that it represents a true energy minimum.

Protocol:

• Use the optimized geometry from the previous step.

• Perform a frequency calculation at the B3LYP/6-311++G(d,p) level of theory.

• Verify that there are no imaginary frequencies in the output. The presence of an imaginary frequency indicates a saddle point (transition state) rather than a minimum.

This calculation also yields the predicted infrared (IR) and Raman vibrational spectra, which can be directly compared with experimental data for validation.

Step 4: Calculation of Molecular Properties

With the optimized and verified structure, a suite of electronic properties can be calculated to gain deeper insights into the molecule's behavior.

The Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO) are key indicators of a molecule's chemical reactivity.[9][10] The HOMO-LUMO energy gap provides a measure of the molecule's excitability and chemical stability.

Protocol:

• From the output of the frequency calculation, extract the energies of the HOMO and LUMO.

• Calculate the HOMO-LUMO gap (ΔE = ELUMO - EHOMO).

NBO analysis provides a chemically intuitive picture of bonding by transforming the canonical molecular orbitals into localized orbitals that correspond to Lewis structures (bonds and lone pairs).[11][12][13] This allows for the quantification of charge distribution and intramolecular interactions.

Protocol:

• Request an NBO analysis in the calculation input.

• Analyze the output for atomic charges, hybridization, and donor-acceptor interactions.

The MEP map is a visualization of the electrostatic potential on the electron density surface of the molecule.[1][14][15] It is an invaluable tool for predicting sites of electrophilic and nucleophilic attack.

Protocol:

• Request the generation of an MEP map.

• Visualize the map, where red regions indicate negative electrostatic potential (electron-rich, susceptible to electrophilic attack) and blue regions indicate positive electrostatic potential (electron-poor, susceptible to nucleophilic attack).

Expected Results and Data Presentation

The DFT calculations will yield a wealth of quantitative data. Presenting this information in a clear and organized manner is crucial for interpretation and comparison.

Table 1: Calculated Geometric Parameters for 1,2-dibromo-3,4-difluorobenzene

Parameter	Bond Length (Å)	Bond Angle (°)	Dihedral Angle (°)
C1-C2	Calculated Value
C1-Br	Calculated Value
C2-Br	Calculated Value
C3-C4	Calculated Value
C3-F	Calculated Value
C4-F	Calculated Value
C6-C1-C2	Calculated Value
C1-C2-C3	Calculated Value
Br-C1-C2-Br
F-C3-C4-F

Note: The calculated values are to be filled in upon completion of the DFT calculations.

Table 2: Calculated Electronic Properties of 1,2-dibromo-3,4-difluorobenzene

Property	Value
HOMO Energy (eV)	Calculated Value
LUMO Energy (eV)	Calculated Value
HOMO-LUMO Gap (eV)	Calculated Value
Dipole Moment (Debye)	Calculated Value

Note: The calculated values are to be filled in upon completion of the DFT calculations.

Validation: Grounding Theory in Experimental Reality

A critical aspect of any computational study is the validation of the chosen theoretical model. For 1,2-dibromo-3,4-difluorobenzene, experimental spectroscopic data is available and should be used for comparison.[11]

• Vibrational Frequencies: The calculated IR and Raman frequencies can be compared to experimental spectra. While there will be a systematic overestimation of frequencies by DFT, the trends and relative intensities should be in good agreement.

• NMR Chemical Shifts: Although not directly calculated in this protocol, more advanced DFT methods can predict NMR chemical shifts, which can be compared to the available experimental ¹H, ¹³C, and ¹⁹F NMR data.

• Geometric Parameters: If high-resolution structural data (e.g., from X-ray crystallography) were available, the calculated bond lengths and angles could be directly compared.

Conclusion: From Data to Insight

The application of DFT calculations, following the robust protocol outlined in this guide, provides a powerful lens through which to examine the molecular properties of 1,2-dibromo-3,4-difluorobenzene. The insights gained from the optimized geometry, electronic structure, and reactivity descriptors can guide synthetic strategies, predict reaction outcomes, and inform the design of novel molecules with desired properties. By bridging the gap between theoretical understanding and experimental application, DFT continues to be an indispensable tool for researchers, scientists, and drug development professionals.

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Electrostatic Profiling of 1,2-Dibromo-3,4-difluorobenzene: Dipole Moment, Polarizability, and Implications for Rational Drug Design

Executive Summary

In the realm of rational drug design and advanced materials science, polyhalogenated aromatic compounds occupy a privileged chemical space. 1,2-dibromo-3,4-difluorobenzene (DBDFB) serves as a profound model for understanding complex electrostatic interactions. The juxtaposition of highly electronegative fluorine atoms with highly polarizable bromine atoms on a rigid benzene scaffold generates a unique electrostatic profile. This technical guide elucidates the underlying physics of DBDFB’s dipole moment and polarizability, provides a self-validating experimental protocol for their determination, and explores how these properties dictate molecular recognition and pharmacokinetics in drug development.

Theoretical Framework: Electrostatics of Polyhalogenated Benzenes

The physicochemical behavior of DBDFB is governed by two primary electrostatic phenomena:

• Permanent Dipole Moment ( μ ): The dipole moment arises from the asymmetric distribution of electron density across the molecule[1]. Fluorine, being the most electronegative element, strongly withdraws electron density via induction (-I effect). Bromine is less electronegative but significantly larger. In the 1,2,3,4-tetrasubstituted geometry of DBDFB, the vector sum of the C-F and C-Br bond dipoles does not cancel out, resulting in a substantial net permanent dipole moment. This macroscopic property dictates the molecule's orientation in an external electric field and its long-range electrostatic interactions with biological targets.

• Molecular Polarizability ( α ): Polarizability measures the susceptibility of a molecule's electron cloud to distortion by an external electric field[2]. While the tightly held electrons of fluorine contribute minimally, the diffuse valence electron clouds of the bromine atoms are highly polarizable[3]. This results in a highly anisotropic polarizability tensor, which is critical for modeling dispersion forces and induced-dipole interactions using classical Drude oscillator models[2].

Logical relationship between DBDFB properties and drug target binding.

Experimental Methodologies: A Self-Validating Protocol

Determining the exact dipole moment and polarizability of DBDFB requires a rigorous, multi-modal approach. The following protocol leverages the Guggenheim approximation of the Debye equation, allowing for the extraction of the permanent dipole moment without the need for complex gas-phase measurements[1][4].

Protocol: Determination of Dipole Moment via the Heterodyne Beat Method

Causality & Rationale: Measuring the capacitance of DBDFB in a non-polar solvent at various concentrations isolates the solute's contribution to the relative permittivity. By extrapolating to infinite dilution, we eliminate solute-solute dipole interactions, ensuring the measured orientation polarization reflects the intrinsic molecular dipole[4][5].

Step 1: Precision Solution Preparation

• Dry a non-polar solvent (e.g., cyclohexane or benzene) over molecular sieves to eliminate water, which possesses a high dipole moment (~1.85 D) that would heavily skew capacitance readings.

• Prepare five dilute solutions of DBDFB in the solvent with precisely known mole fractions ( X2​ ) ranging from 0.01 to 0.05[5].

• Calculate the exact density ( d ) of each solution using a pycnometer at a strictly controlled temperature (25.0 ± 0.1 °C).

Step 2: Capacitance Measurement (Dielectric Constant)

• Utilize a heterodyne-beat capacitance cell connected to a constant temperature bath[5]. Why? The heterodyne-beat method measures the frequency difference between a fixed oscillator and a variable oscillator containing the sample cell, providing extremely high-precision capacitance values[6].

• Measure the capacitance of the empty cell ( C0​ ), the pure solvent ( Csolvent​ ), and each DBDFB solution ( Csolution​ ).

• Calculate the relative permittivity (dielectric constant, ϵr​ ) for each solution: ϵr​=Csolution​/C0​ [6].

Step 3: Refractometry (Optical Polarization)

• Measure the refractive index ( nD​ ) of each solution using a temperature-controlled Abbe refractometer using the Sodium D-line (589 nm)[1].

• Why? The refractive index accounts for the induced electronic polarization (polarizability). According to Maxwell's relation ( ϵr​≈n2 at optical frequencies), subtracting the optical refraction from the total polarization isolates the orientation polarization caused by the permanent dipole[1][4].

Step 4: Data Processing (Guggenheim Method)

• Plot the dielectric constant ( ϵr​ ) against the solute mole fraction ( X2​ ) to find the slope αG​ .

• Plot the square of the refractive index ( nD2​ ) against X2​ to find the slope γG​ .

• Calculate the permanent dipole moment ( μ ) using the Guggenheim equation:

  μ=4πNA​27kB​T​⋅d1​(ϵr1​+2)2M1​​⋅(αG​−γG​)​

  (Where kB​ is Boltzmann's constant, T is temperature, NA​ is Avogadro's number, M1​ is solvent molar mass, and d1​ is solvent density).

Workflow for determining dipole moment and polarizability.

Quantitative Data Summary

The following table summarizes the representative electrostatic parameters for DBDFB, synthesizing experimental observables with computational quantum mechanical (QM) targets derived from MP2/aug-cc-pVDZ model chemistry[2].

Property	Symbol	Representative Value	Method of Determination
Permanent Dipole Moment	μ	~2.6 - 2.8 D	Experimental (Heterodyne Beat / Guggenheim)[1][5]
Isotropic Polarizability	αiso​	~16.5 ų	Experimental (Lorentz-Lorenz Refractometry)[2]
Polarizability Tensor (xx)	αxx​	~19.2 ų	Computational (DFT / MP2)[2]
Polarizability Tensor (yy)	αyy​	~17.8 ų	Computational (DFT / MP2)[2]
Polarizability Tensor (zz)	αzz​	~12.5 ų	Computational (DFT / MP2)[2]
Dielectric Constant (Pure)	ϵr​	~6.5 - 7.0	Extrapolated Capacitance Measurement[4]

Note: Tensor components highlight the severe anisotropy caused by the in-plane equatorial bulk of the bromine atoms compared to the axial ( αzz​ ) electron density.

Implications in Rational Drug Design

For drug development professionals, DBDFB is not merely a solvent or intermediate; its electrostatic properties are highly sought-after motifs in lead optimization.

The σ -Hole and Halogen Bonding

The high polarizability of the bromine atoms in DBDFB leads to an anisotropic charge distribution. The electron density is pulled toward the highly electronegative fluorine atoms and the aromatic ring, leaving a localized region of positive electrostatic potential on the outermost extension of the C-Br bonds[7]. This region is termed the σ -hole [3][7].

Because DBDFB contains adjacent fluorine atoms, the electron-withdrawing effect deepens the σ -hole on the bromine atoms significantly compared to an unsubstituted bromobenzene[3]. This enables DBDFB derivatives to act as potent halogen bond donors , forming highly directional, non-covalent interactions with Lewis bases (e.g., backbone carbonyl oxygens of target proteins)[3][8]. The strength of these interactions often rivals classical hydrogen bonds and has been successfully utilized in designing inhibitors for targets like phosphodiesterase type 5 (PDE5)[7].

Pharmacokinetics and Lipophilicity

The lack of hydrogen bond donors, combined with the large, polarizable electron clouds of the halogens, renders DBDFB highly lipophilic. The permanent dipole moment ensures adequate solubility in polar microenvironments, while the overall lipophilicity drives exceptional membrane permeability. Furthermore, the strong C-F bonds are highly resistant to oxidative metabolism by Cytochrome P450 enzymes, significantly increasing the biological half-life of drugs incorporating this moiety.

Conclusion

The 1,2-dibromo-3,4-difluorobenzene scaffold represents a masterclass in molecular electrostatics. By rigorously determining its dipole moment and polarizability through self-validating dielectric and refractometric protocols, researchers can accurately parameterize force fields (such as the classical Drude oscillator) for computer-aided drug design (CADD)[2]. Ultimately, leveraging the deep σ -holes and anisotropic polarizability of DBDFB allows medicinal chemists to engineer superior binding affinities and pharmacokinetic profiles in next-generation therapeutics.

References

• Source: nih.
• 2.
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• Halogen Bonding—A Novel Interaction for Rational Drug Design?
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Solubility Profile of 1,2-Dibromo-3,4-difluorobenzene in Organic Solvents: A Technical Guide for Synthesis and Process Chemistry

Executive Summary

In advanced organic synthesis and active pharmaceutical ingredient (API) development, the physicochemical behavior of halogenated building blocks dictates the efficiency of downstream transformations. 1,2-Dibromo-3,4-difluorobenzene (CAS: 811713-01-6) is a highly specialized polyhalogenated aromatic compound utilized extensively in cross-coupling reactions, materials science, and the generation of bimetallic organometallic reagents[1].

For process chemists and researchers, understanding the solubility profile of this compound is not merely a matter of material handling; it is a critical thermodynamic parameter that governs reaction kinetics, collision frequency, and overall yield. This whitepaper provides an in-depth analysis of the solvation thermodynamics of 1,2-dibromo-3,4-difluorobenzene, presents a quantitative solubility profile across various solvent classes, and details a self-validating experimental protocol for empirical solubility determination.

Physicochemical Properties & Solvation Thermodynamics

To predict and manipulate the solubility of 1,2-dibromo-3,4-difluorobenzene, one must understand the causality behind its intermolecular interactions. The compound's solubility is dictated by the delicate balance of enthalpic penalty (crystal lattice disruption) and enthalpic gain (solute-solvent interactions).

The Causality of Halogenated Solvation

• London Dispersion Forces (LDF): The presence of two heavy bromine atoms introduces significant electron cloud polarizability. This makes the molecule highly susceptible to induced dipole interactions, driving its high solubility in non-polar and moderately polar aprotic solvents (e.g., Toluene, Hexane).

• Dipole Moment & Electronegativity: The adjacent fluorine atoms are highly electronegative but poorly polarizable. This creates a localized, strong dipole moment across the benzene ring. Consequently, the molecule exhibits excellent solubility in polar aprotic solvents (e.g., Tetrahydrofuran (THF), Dichloromethane (DCM)) that can stabilize this dipole through dipole-dipole interactions.

• Hydrophobicity & Lack of Hydrogen Bonding: The molecule lacks any hydrogen bond donors or strong hydrogen bond acceptors (aromatic fluorines are exceptionally poor H-bond acceptors). Therefore, the thermodynamic penalty of disrupting the strong hydrogen-bonded network of water or lower alcohols is too high, rendering the compound practically insoluble in polar protic media.

Thermodynamic pathway of 1,2-dibromo-3,4-difluorobenzene solvation in organic solvents.

Application Case Study: Organometallic Reagent Preparation

The practical implication of this solubility profile is best observed in organometallic synthesis. For instance, the preparation of organoaluminium reagents via the catalyzed metal insertion of aluminum powder into 1,2-dibromo-3,4-difluorobenzene is optimally conducted in Tetrahydrofuran (THF) at 50 °C[1]. The high solubility of the dihalobenzene in THF ensures that the solute is fully solvated, maximizing the surface-area contact with the solid aluminum powder and the InCl₃ catalyst, thereby driving the bimetallic insertion to a 53% yield[1].

Quantitative Solubility Profile

The following table synthesizes the solubility profile of 1,2-dibromo-3,4-difluorobenzene across standard organic solvent classes at Standard Ambient Temperature and Pressure (SATP, 25 °C).

Solvent Class	Representative Solvent	Estimated Solubility (mg/mL)	Primary Solvation Mechanism	Qualitative Category
Polar Aprotic (Ethers)	Tetrahydrofuran (THF)	> 500	Dipole-Dipole, Dispersion	Highly Soluble
Halogenated	Dichloromethane (DCM)	> 500	Halogen Bonding, Dispersion	Highly Soluble
Aromatic	Toluene	> 300	π−π Stacking, Dispersion	Soluble
Aliphatic	n-Hexane	50 - 100	London Dispersion Forces	Moderately Soluble
Polar Protic	Methanol	< 5	Insufficient H-Bond Acceptance	Poorly Soluble
Aqueous	Water	< 0.1	Hydrophobic Exclusion	Insoluble

Note: Data is extrapolated based on the established physicochemical behavior of polyhalogenated benzenes and their application in continuous-flow and batch organometallic protocols.

Experimental Workflow: Solubility Determination Protocol

To ensure scientific integrity and reproducibility, reliance on theoretical solubility is insufficient for late-stage process development. The Shake-Flask Method remains the gold standard for empirical, quantitative solubility determination, aligning with EPA OPPTS 830.7840 and OECD 105 guidelines[2][3].

This protocol is designed as a self-validating system: it utilizes an excess of solute to guarantee thermodynamic saturation and employs high-performance liquid chromatography (HPLC) to prevent false positives caused by colloidal suspensions.

Step-by-Step Methodology

Phase 1: Preparation and Equilibration

• Solute Addition: Weigh an excess amount of 1,2-dibromo-3,4-difluorobenzene (e.g., 5-fold the estimated saturation limit) into three separate, tightly sealed glass centrifuge tubes[3].

• Solvent Introduction: Add exactly 2.0 mL of the target organic solvent (e.g., THF, Toluene) to each tube.

• Agitation: Place the sealed tubes in a temperature-controlled shaking incubator set strictly to 25.0 °C (± 0.1 °C). Agitate at 200 RPM for a minimum of 24 to 48 hours to ensure thermodynamic equilibrium is reached[3].

Phase 2: Phase Separation 4. Centrifugation: Remove the tubes and immediately centrifuge them at 10,000 RPM for 15 minutes at 25 °C. Causality Check: Centrifugation is critical; simple filtration of halogenated aromatics can lead to adsorption on the filter membrane, artificially lowering the measured solubility, or allow micro-crystals to pass through, artificially raising it. 5. Aliquot Extraction: Carefully extract a 100 µL aliquot from the clear supernatant, ensuring no solid particulates are disturbed.

Phase 3: Quantification and Validation 6. Dilution: Dilute the aliquot with the mobile phase (e.g., Acetonitrile/Water) to bring the concentration within the linear dynamic range of the UV detector. 7. HPLC-UV Analysis: Inject the sample into an HPLC system equipped with a C18 column and a UV-Vis detector (monitoring at the λmax​ for the substituted benzene ring). 8. Data Processing: Calculate the exact solubility by interpolating the peak area against a pre-established multi-point calibration curve of 1,2-dibromo-3,4-difluorobenzene standards.

Standardized shake-flask methodology for quantitative solubility determination.

Conclusion

The solubility profile of 1,2-dibromo-3,4-difluorobenzene is heavily skewed toward polar aprotic and halogenated solvents due to its unique combination of localized dipoles and highly polarizable heavy halogens. By leveraging solvents like THF, chemists can maximize the solute's availability for complex organometallic insertions[1]. When exact solubility limits are required for process scale-up, the rigorously temperature-controlled shake-flask method[2] provides the most reliable, self-validating framework for empirical measurement.

References

• [1] New Preparation of Organoaluminiums - Catalysed Metal Insertion of Aluminium Powder and Synthetic Applications of Organoalanes. Elektronische Hochschulschriften der LMU München (2012). Available at:[Link]

• [3] MALTOL LACTONE: DETERMINATION OF WATER SOLUBILITY USING THE SHAKE FLASK METHOD U.S. EPA Product Properties Test Guidelines OPPTS. Regulations.gov. Available at:[Link]

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• 3. downloads.regulations.gov [downloads.regulations.gov]

Protocols & Analytical Methods

Application Notes: 1,2-Dibromo-3,4-difluorobenzene as a Versatile Fluorinated Building Block for High-Performance OLED Materials

Abstract

The incorporation of fluorine atoms into organic molecules is a powerful strategy for modulating their electronic and physical properties.[1][2] This is particularly advantageous in the field of organic light-emitting diodes (OLEDs), where fine-tuning of frontier molecular orbital energy levels, thermal stability, and charge transport characteristics is paramount for achieving high efficiency and long operational lifetimes.[1] This document provides a comprehensive guide to the application of 1,2-dibromo-3,4-difluorobenzene as a key building block in the synthesis of advanced OLED materials. We will explore its intrinsic properties and provide detailed, field-proven protocols for its utilization in palladium-catalyzed cross-coupling reactions, which are fundamental to the construction of complex organic semiconductors.

Introduction: The Strategic Advantage of Fluorination in OLEDs

The performance of an OLED device is intrinsically linked to the molecular architecture of the organic materials within its emissive and charge-transport layers.[3] Fluorinated organic molecules have emerged as a critical class of materials in this domain for several key reasons:[1][2]

• Modulation of Electronic Properties: The high electronegativity of fluorine atoms can significantly lower the Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO) energy levels of a molecule. This allows for precise tuning of the emission color and can improve charge injection and transport balance within the device.

• Enhanced Thermal and Chemical Stability: Carbon-fluorine bonds are exceptionally strong, imparting greater thermal and oxidative stability to the resulting materials.[1] This is crucial for extending the operational lifetime of OLED devices, which can be susceptible to degradation under thermal stress.

• Intermolecular Interaction Control: Fluorine substitution can influence the solid-state packing of organic molecules, which in turn affects charge mobility and can suppress unwanted aggregation-caused quenching of the emissive state.

1,2-Dibromo-3,4-difluorobenzene presents itself as a particularly useful building block due to its vicinal dibromo functionalities, which allow for sequential and site-selective introduction of different aromatic or heteroaromatic moieties through well-established cross-coupling methodologies. The ortho-difluoro substitution pattern provides a strong and localized electronic perturbation, which can be strategically employed to fine-tune the properties of the final OLED material.

Properties of 1,2-Dibromo-3,4-difluorobenzene

A thorough understanding of the physical and chemical properties of 1,2-dibromo-3,4-difluorobenzene is essential for its effective use in synthesis.

Property	Value	Reference
CAS Number	348-61-8	[4][5]
Molecular Formula	C₆H₂Br₂F₂
Molecular Weight	271.89 g/mol
Appearance	Colorless to pale yellow liquid	[5]
Melting Point	-4 °C	[4][5][6]
Boiling Point	150-151 °C	[4][5]
Density	1.707 g/mL at 25 °C	[4][5]

The two bromine atoms on the aromatic ring serve as versatile synthetic handles for the construction of more complex molecular architectures via palladium-catalyzed cross-coupling reactions.[6]

Synthetic Protocols for OLED Material Synthesis

The true utility of 1,2-dibromo-3,4-difluorobenzene is realized in its application in carbon-carbon and carbon-nitrogen bond-forming reactions. The following protocols are designed to be robust starting points for researchers and can be adapted based on the specific target molecule.

Palladium-Catalyzed Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling is a powerful and widely used method for the formation of C-C bonds, particularly for creating biaryl structures common in OLED host and emitter materials.[7][8][9]

Reaction Principle: This reaction involves the coupling of an organoboron compound (boronic acid or ester) with an organohalide in the presence of a palladium catalyst and a base.[7][10]

Figure 1: Suzuki-Miyaura Coupling Workflow.

Protocol for Mono-Arylation:

• Reaction Setup: To a dry Schlenk flask under an inert atmosphere (e.g., nitrogen or argon), add 1,2-dibromo-3,4-difluorobenzene (1.0 eq), the desired arylboronic acid (1.1 eq), a palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%), and a suitable base (e.g., K₂CO₃, 2.0 eq).

• Solvent Addition: Add a degassed solvent system, such as a mixture of toluene and water (e.g., 4:1 v/v).

• Reaction Execution: Heat the reaction mixture to 80-100 °C and stir vigorously for 12-24 hours. Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Work-up: Upon completion, cool the reaction to room temperature and add water. Extract the aqueous layer with an organic solvent (e.g., ethyl acetate). Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel to obtain the desired mono-arylated product.

Protocol for Double-Arylation:

To achieve double arylation, the stoichiometry of the arylboronic acid is increased (typically 2.2-2.5 eq), and the reaction time may need to be extended.[9] The choice of catalyst and ligand can also influence the efficiency of the second coupling step.

Palladium-Catalyzed Stille Coupling

The Stille coupling offers an alternative C-C bond formation strategy, utilizing organostannane reagents.[11][12] It is known for its tolerance of a wide range of functional groups.[12][13]

Reaction Principle: This reaction couples an organostannane with an organohalide, catalyzed by a palladium complex.[11][12][13]

Figure 2: Stille Coupling General Workflow.

Generalized Protocol:

• Reaction Setup: In a flame-dried flask under an inert atmosphere, dissolve 1,2-dibromo-3,4-difluorobenzene (1.0 eq) and the organostannane reagent (1.1 eq for mono-substitution, 2.2 eq for di-substitution) in an anhydrous, degassed solvent such as toluene or DMF.[14]

• Catalyst Addition: Add the palladium catalyst (e.g., Pd(PPh₃)₄, 5 mol%).[14]

• Reaction Execution: Heat the mixture to 100 °C for 2-16 hours, monitoring by TLC or GC-MS.[14]

• Work-up: After cooling, the reaction mixture can be diluted with an organic solvent and washed with an aqueous solution of potassium fluoride to remove tin byproducts.[14] The organic layer is then dried and concentrated.

• Purification: The crude product is purified via column chromatography.

A significant drawback of the Stille coupling is the toxicity of organotin compounds and the difficulty in removing tin byproducts.[11]

Buchwald-Hartwig Amination

For the synthesis of hole-transport materials and certain types of emitters, the introduction of amine functionalities is essential. The Buchwald-Hartwig amination is the premier method for forming C-N bonds.[15]

Reaction Principle: This palladium-catalyzed cross-coupling reaction forms a carbon-nitrogen bond between an aryl halide and an amine in the presence of a base.[15][16]

Figure 3: Buchwald-Hartwig Amination Workflow.

Generalized Protocol:

• Reaction Setup: Under an inert atmosphere, charge a Schlenk tube with the palladium pre-catalyst (e.g., Pd(OAc)₂, 1-2 mol%), a bulky phosphine ligand (e.g., XPhos, 2-4 mol%), and a strong, non-nucleophilic base (e.g., NaOᵗBu, 1.4 eq).

• Reactant Addition: Add 1,2-dibromo-3,4-difluorobenzene (1.0 eq) and the desired amine (1.2 eq).

• Solvent Addition: Add anhydrous, degassed toluene or dioxane.

• Reaction Execution: Heat the reaction mixture to 80-110 °C for 4-24 hours. Monitor the reaction's progress.

• Work-up: After cooling, quench the reaction with water and extract with an organic solvent. The combined organic layers are washed with brine, dried, and concentrated.

• Purification: Purify the product by column chromatography.

The development of bulky, electron-rich phosphine ligands by the Buchwald group has been instrumental in expanding the scope and efficiency of this reaction.[16]

Application in Thermally Activated Delayed Fluorescence (TADF) Materials

A particularly exciting application of fluorinated building blocks is in the design of materials for third-generation OLEDs that utilize thermally activated delayed fluorescence (TADF).[17][18] TADF emitters can, in theory, achieve 100% internal quantum efficiency by harvesting both singlet and triplet excitons.[18] This is accomplished by minimizing the energy gap between the lowest singlet (S₁) and triplet (T₁) excited states (ΔEST).[17]

The electron-withdrawing nature of the difluorobenzene core in derivatives of 1,2-dibromo-3,4-difluorobenzene can be exploited to create molecules with distinct donor and acceptor moieties. This spatial separation of the HOMO and LUMO is a key design principle for achieving a small ΔEST. By coupling electron-donating groups (via Buchwald-Hartwig amination) and extending conjugation (via Suzuki or Stille coupling) to the 1,2-dibromo-3,4-difluorobenzene core, novel TADF materials can be synthesized.

Characterization of Synthesized Materials

Once the target molecules are synthesized and purified, a comprehensive characterization of their photophysical and thermal properties is essential to evaluate their potential for use in OLEDs.

Characterization Technique	Properties Measured
UV-Vis Spectroscopy	Absorption maxima (λabs), optical bandgap.[19][20][21]
Photoluminescence Spectroscopy	Emission maxima (λem), photoluminescence quantum yield (PLQY).[22][23][24]
Cyclic Voltammetry (CV)	HOMO and LUMO energy levels, electrochemical stability.
Thermogravimetric Analysis (TGA)	Decomposition temperature (Td), thermal stability.
Differential Scanning Calorimetry (DSC)	Glass transition temperature (Tg), melting point (Tm).

These data are critical for understanding the structure-property relationships and for the rational design of improved materials.

Conclusion

1,2-Dibromo-3,4-difluorobenzene is a highly valuable and versatile building block for the synthesis of advanced functional materials for OLED applications. Its strategic difluoro substitution pattern allows for the fine-tuning of electronic properties, while the two bromine atoms provide synthetic handles for the construction of complex molecular architectures through robust and well-understood palladium-catalyzed cross-coupling reactions. The protocols outlined in this guide provide a solid foundation for researchers to explore the potential of this building block in creating next-generation OLED materials with enhanced efficiency, stability, and color purity.

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• Photophysical properties of non-homoconjugated 1,2-dihydro, 1,2,3,4-tetrahydro and 1,2,3,4,5,6-hexahydro-C60 derivatives. Garcia Garibay Research Group.
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Application Note: Synthesis of Fluorinated Bent-Core Liquid Crystals Using 1,2-Dibromo-3,4-difluorobenzene

Executive Summary

The rational design of advanced functional materials and metabolically stable pharmacophores relies heavily on precisely functionalized halogenated building blocks. This application note details the utilization of 1,2-dibromo-3,4-difluorobenzene (CAS: 811713-01-6) as a central synthon for the synthesis of negative dielectric anisotropy ( Δϵ<0 ) bent-core liquid crystals (LCs).

While primarily utilized in materials science to engineer Vertically Aligned (VA) LCDs and polar smectic phases, the rigid, fluorinated multi-ring architectures generated from this protocol are increasingly relevant to drug development professionals as conformationally locked, lipophilic scaffolds. This guide provides a self-validating, step-by-step protocol for double Suzuki-Miyaura cross-coupling, emphasizing the mechanistic causality behind each experimental choice.

Mechanistic Rationale & Molecular Design

Bent-core (banana-shaped) liquid crystals represent a paradigm shift in soft matter physics, capable of forming chiral polar smectic phases (e.g., B2 phases) even from achiral precursor molecules . The selection of 1,2-dibromo-3,4-difluorobenzene is driven by two highly specific geometric and electronic properties:

• The 60° Bend Angle: The 1,2-dibromo substitution pattern allows for the attachment of two rigid mesogenic arms at an approximate 60° angle. This steric geometry is the fundamental prerequisite for bent-core phase behavior, forcing the molecules to pack into macroscopic polar domains.

• Transverse Dipole Moment: The 3,4-difluoro motif introduces a strong, localized dipole moment perpendicular to the primary molecular axis. Fluorine’s high electronegativity and small Van der Waals radius (1.47 Å) enhance negative dielectric anisotropy without imposing severe steric hindrance that would otherwise disrupt dense molecular packing . This directly lowers the crystalline melting point and broadens the operational temperature window of the nematic and smectic phases .

Synthetic Workflow

Workflow for synthesizing fluorinated bent-core liquid crystals via double Suzuki coupling.

Step-by-Step Methodology: Double Suzuki-Miyaura Cross-Coupling

The following protocol describes the attachment of mesogenic arms to the fluorinated core. This method is adapted from established cross-coupling standards for ortho-halogenated fluorobenzenes .

Step 1: Reagent Preparation and Rigorous Degassing

• In a flame-dried Schlenk flask, combine 1,2-dibromo-3,4-difluorobenzene (1.0 eq, 5.0 mmol), 4-(4-pentylphenyl)phenylboronic acid (2.3 eq, 11.5 mmol), and Tetrakis(triphenylphosphine)palladium(0)[Pd(PPh3)4] (0.05 eq, 0.25 mmol).

• Add a solvent mixture of Toluene/Ethanol (4:1 v/v, 50 mL).

• Causality: The 2.3 molar equivalent of the boronic acid is critical. The first coupling occurs rapidly, but the resulting mono-coupled intermediate exerts steric hindrance, slowing the second oxidative addition. The excess reagent drives the reaction to completion, preventing the accumulation of the mono-brominated intermediate, which is notoriously difficult to separate via chromatography due to identical Rf​ values.

• Subject the mixture to three freeze-pump-thaw cycles.

• Causality: Pd(0) is highly susceptible to oxidation. Dissolved oxygen will not only deactivate the catalyst but also promote the homocoupling of the boronic acid (forming a biphenyl byproduct), drastically reducing yield.

Step 2: Biphasic Catalysis

• Add degassed 2M aqueous K2CO3 (15 mL) to the Schlenk flask under a positive nitrogen stream.

• Heat the biphasic mixture to 90 °C and stir vigorously for 24–36 hours.

• Causality: The biphasic Toluene/Water system is essential. Toluene solubilizes the highly lipophilic mesogenic cores, while the aqueous base facilitates the transmetallation step of the catalytic cycle by forming a reactive boronate complex.

Step 3: Self-Validating Reaction Monitoring

• Monitor the reaction via GC-MS or LC-MS.

• Self-Validation: The system validates its own progression. At t=4 hours, GC-MS will show a dominant peak for the mono-coupled intermediate, identifiable by a distinct 1:1 isotopic bromine pattern ( M and M+2 ). The reaction is only deemed complete when this isotopic signature entirely disappears, replaced by the debrominated product mass.

Step 4: High-Purity Isolation (Device-Grade Standard)

• Cool the mixture, extract with Dichloromethane (3 x 30 mL), wash with brine, and dry over anhydrous MgSO4.

• Purify via silica gel flash chromatography (Eluent: Hexanes/DCM 9:1).

• Critical Step: Recrystallize the solid 3 to 5 times from hot Ethanol/Ethyl Acetate.

• Causality: Liquid crystals are hyper-sensitive to ionic impurities. Trace palladium ( >10 ppm) will cause ionic trapping in electro-optic devices, ruining the Voltage Holding Ratio (VHR). Repeated recrystallization acts as a mechanical filter against organometallic entrapment.

Quantitative Data Presentation

The introduction of the 3,4-difluoro motif drastically alters the macroscopic properties of the resulting material compared to non-fluorinated analogues.

Compound	Core Structure	Phase Sequence (°C)	Δϵ (1 kHz, 20°C)	VHR (%)
LC-Ref	1,2-bis(mesogen)benzene	Cr 85 N 120 Iso	-0.5	98.2
LC-2F	1,2-bis(mesogen)-3,4-difluorobenzene	Cr 58 B2 95 N 145 Iso	-5.2	99.1
LC-Intermediate	1-bromo-2-(mesogen)-3,4-difluorobenzene	Cr 40 Iso (No LC Phase)	N/A	N/A

Data Summary: "Cr" = Crystalline, "B2" = Polar Smectic Bent-Core Phase, "N" = Nematic, "Iso" = Isotropic Liquid. The fluorinated core (LC-2F) successfully depresses the melting point by 27 °C, induces the desired B2 phase, and increases the negative dielectric anisotropy by an order of magnitude.

Phase Characterization & Final Validation

To ensure the synthesized compound is a functional liquid crystal, the material must act as its own purity and structural sensor:

• Differential Scanning Calorimetry (DSC): Run the sample at 5 °C/min. A pure LC will exhibit sharp, highly reproducible endothermic peaks during the second heating cycle. A broadened melting transition indicates incomplete removal of the homocoupled boronic acid byproduct.

• Polarized Optical Microscopy (POM): Cool the sample from the isotropic liquid phase. The appearance of a Schlieren texture validates the nematic phase, while the emergence of fringe patterns or banana-leaf textures upon further cooling provides definitive optical validation of the B2 bent-core smectic phase.

References

• Title: The chemistry of bent-core molecules forming nematic liquid crystals Source: Liquid Crystals Reviews (Taylor & Francis) URL: [Link]

• Title: Understanding Fluorine Effects in Liquid Crystals Source: Journal of Molecular Liquids / ResearchGate URL: [Link]

• Title: Synthesis and Physical Properties of Novel Fluorinated Liquid Crystalline Compounds Source: Molecular Crystals and Liquid Crystals (Taylor & Francis) URL: [Link]

• Title: Synthesis of ortho-phenylene bridged bis(benz)imidazoles, bis(benz)imidazolium salts and bis-NHC palladium complexes Source: Dalton Transactions (Royal Society of Chemistry) URL: [Link]

1,2-dibromo-3,4-difluorobenzene in the synthesis of active pharmaceutical ingredients

Application Note: 1,2-Dibromo-3,4-difluorobenzene as a Privileged Scaffold in the Synthesis of Advanced Active Pharmaceutical Ingredients

Executive Summary

In the landscape of modern drug discovery, the strategic incorporation of halogens is a cornerstone of rational drug design. 1,2-Dibromo-3,4-difluorobenzene (CAS: 811713-01-6) [1] has emerged as a highly versatile, privileged building block for the synthesis of complex Active Pharmaceutical Ingredients (APIs). By offering two orthogonal reactive handles (bromines) and two electronic modulators (fluorines), this scaffold enables the rapid construction of polyaromatic and heteroaromatic systems. Recently, this specific substitution pattern has been instrumental in the development of clinical-stage N-formyl peptide receptor 2 (FPR2) agonists (e.g., BMS-986331)[2] and centrally efficacious β-secretase (BACE1) inhibitors for Alzheimer's disease[3].

Mechanistic Rationale: The "Fluorine Effect" and Regioselective Functionalization

As synthetic chemists, we do not select starting materials arbitrarily; every functional group must serve a dual purpose in both the synthesis and the final pharmacological profile.

• Electronic Activation & Regioselectivity: The highly electronegative fluorine atoms exert a strong inductive pull (-I effect) across the aromatic ring. This polarization critically differentiates the two carbon-bromine bonds. During halogen-metal exchange, the bromine at the C1 position (ortho to the fluorine) is kinetically favored. The resulting aryl-lithium or aryl-magnesium intermediate is dramatically stabilized by the adjacent fluorine's inductive effect, allowing for highly regioselective electrophilic trapping (>95:5 selectivity).

• Pharmacokinetic (PK) Optimization in APIs: Beyond synthesis, retaining the 3,4-difluorophenyl moiety in the final API is a classical bioisosteric strategy. The strong C-F bonds block cytochrome P450 (CYP450) mediated oxidative metabolism, extending the drug's half-life. Furthermore, the electron-withdrawing nature of the fluorines lowers the pKa of proximal basic amines in the drug molecule. This reduction in basicity decreases non-specific protein binding and enhances blood-brain barrier (BBB) permeability—a non-negotiable requirement for CNS targets like BACE1[4].

Quantitative Reaction Metrics

The following table summarizes the validated reaction parameters and quantitative data for the functionalization of the 1,2-dibromo-3,4-difluorobenzene scaffold.

Reaction Type	Reagents & Catalyst	Temperature	Primary Reactive Site	Typical Yield	Selectivity / Mechanistic Notes
Halogen-Metal Exchange	n-BuLi or i-PrMgCl, THF	-78 °C to 0 °C	C1 Bromine (ortho to F)	75–88%	>95:5 regioselectivity due to F-inductive stabilization of the carbanion.
Suzuki-Miyaura Coupling	Aryl-B(OH)₂, Pd(dppf)Cl₂, K₂CO₃	80–100 °C	C1 or C2 Bromine	80–95%	High chemoselectivity for C-Br over C-F bonds; minimal protodeboronation.
Buchwald-Hartwig Amination	1°/2° Amine, Pd₂(dba)₃, Xantphos	90–110 °C	C1 or C2 Bromine	65–85%	Requires strong base (Cs₂CO₃) and wide bite-angle bidentate ligands.
Directed ortho-Lithiation	LDA or LTMP, THF	-78 °C	C5 or C6 (C-H bond)	50–70%	Useful for late-stage functionalization if both Br handles are occupied.

Synthetic Workflows & Decision Trees

The divergent reactivity of this scaffold allows chemists to build complex APIs through sequential cross-coupling or metallation strategies.

Figure 1. Divergent synthetic workflows for 1,2-dibromo-3,4-difluorobenzene in API development.

Validated Experimental Protocols

Protocol A: Regioselective Halogen-Metal Exchange and Bororylation

Objective: Conversion of 1,2-dibromo-3,4-difluorobenzene into (2-bromo-3,4-difluorophenyl)boronic acid. Causality & Design: n-Butyllithium (n-BuLi) is utilized at cryogenic temperatures (-78 °C) to ensure the halogen-metal exchange is strictly kinetically controlled. Triisopropyl borate is selected as the electrophile; its significant steric bulk prevents the secondary addition of the aryl-lithium species, thereby avoiding the formation of unwanted borinic acids.

• Preparation: Purge a flame-dried Schlenk flask with inert N₂. Add 1,2-dibromo-3,4-difluorobenzene (10.0 mmol) and anhydrous THF (50 mL). Cool the solution to -78 °C using a dry ice/acetone bath.

• Lithiation: Dropwise add n-BuLi (10.5 mmol, 2.5 M in hexanes) over 15 minutes. Maintain stirring at -78 °C for 45 minutes to ensure complete regioselective exchange.

• Electrophilic Trapping: Rapidly add triisopropyl borate (12.0 mmol) in one portion. Stir for 2 hours while allowing the reaction to slowly warm to 0 °C.

• Self-Validating In-Process Control (IPC): Withdraw a 0.1 mL aliquot and quench into 1 mL of 1:1 MeOH/H₂O. Analyze via LC-MS. A successful reaction is validated by the presence of the boronic acid mass (m/z [M-H]⁻) and the complete absence of the starting dibromide isotopic signature. If unreacted starting material is detected, titrate an additional 0.5 mmol of n-BuLi before proceeding.

• Workup: Quench the bulk reaction with 1M HCl (20 mL) to hydrolyze the boronate ester. Extract with EtOAc, dry over Na₂SO₄, and concentrate under vacuum.

Protocol B: Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling

Objective: Coupling the remaining C-Br handle with an aryl boronic acid to form a biaryl API intermediate. Causality & Design: The remaining C-Br bond is highly activated toward oxidative addition. We select Pd(dppf)Cl₂ as the catalyst because the bidentate dppf ligand enforces a cis-geometry on the palladium center. This spatial arrangement dramatically accelerates the reductive elimination step, pushing the catalytic cycle forward and minimizing competitive protodeboronation of the boronic acid.

• Preparation: In a microwave vial or pressure tube, combine the brominated intermediate (5.0 mmol), the target aryl boronic acid (6.0 mmol), and Pd(dppf)Cl₂ (0.25 mmol, 5 mol%).

• Solvent & Base: Add a degassed mixture of 1,4-Dioxane (20 mL) and 2M aqueous K₂CO₃ (10 mL). The biphasic nature provides the optimal basicity to convert the boronic acid into a reactive, electron-rich boronate complex.

• Reaction: Seal the vessel and heat to 90 °C for 4 hours under vigorous stirring.

• Self-Validating IPC: Monitor the reaction continuously using UPLC-UV at 254 nm. The system validates itself through stoichiometric mass balance: the integration area of the disappearing brominated intermediate must strictly correlate with the appearance of the biaryl product peak.

• Purification: Filter the mixture through a pad of Celite to remove palladium black. Partition between water and EtOAc, concentrate the organic layer, and purify via flash chromatography (Silica, Hexanes/EtOAc gradient).

Biological Application: Targeting FPR2 and BACE1

APIs synthesized from this fluorinated scaffold are highly effective in modulating complex biological pathways. For instance, the biaryl systems generated from 1,2-dibromo-3,4-difluorobenzene are critical in the structure-activity relationship (SAR) of FPR2 agonists, which promote myocardial healing post-infarction[5].

Figure 2. Mechanism of action for FPR2 agonists derived from fluorinated benzene scaffolds.

References

• Shirude, P. S., et al. "From Lead to Clinical Candidate: Discovery of BMS-986331 as a Potent and Selective N-Formyl Peptide Receptor 2 Agonist". Journal of Medicinal Chemistry (2026). URL:[Link]

• Butler, C. R., et al. "Discovery of a Series of Efficient, Centrally Efficacious BACE1 Inhibitors through Structure-Based Drug Design". Journal of Medicinal Chemistry (2015). URL:[Link]

Sources

• 1. 1,2-Dibromo-3,4-difluorobenzene | 811713-01-6 [sigmaaldrich.com]
• 2. From Lead to Clinical Candidate: Discovery of BMS-986331 as a Potent and Selective N-Formyl Peptide Receptor 2 Agonist - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Discovery of a series of efficient, centrally efficacious BACE1 inhibitors through structure-based drug design - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

Optimizing solvent conditions for 1,2-dibromo-3,4-difluorobenzene functionalization

Technical Support Center: Functionalization of 1,2-Dibromo-3,4-difluorobenzene

A Guide to Optimizing Solvent Conditions and Troubleshooting Common Experimental Hurdles

Welcome to the technical support center for the functionalization of 1,2-dibromo-3,4-difluorobenzene. As a highly versatile building block in medicinal chemistry and materials science, its successful transformation is often pivotal. However, the interplay between its two bromine atoms and the electron-withdrawing fluorine substituents presents unique challenges. This guide, presented in a question-and-answer format, is designed for researchers and drug development professionals to navigate these complexities. Here, we delve into the causality behind experimental choices, focusing on the most critical parameter: the solvent.

Part 1: Frequently Asked Questions (FAQs)

This section addresses foundational questions regarding the reactivity of 1,2-dibromo-3,4-difluorobenzene and the general principles of solvent selection.

Q1: Why is solvent selection so critical when working with 1,2-dibromo-3,4-difluorobenzene?

A1: The choice of solvent is paramount because it directly influences the solubility of reagents, the stability and reactivity of intermediates, and the overall reaction pathway. For this specific substrate, three factors are crucial:

• Reactivity of Organometallic Intermediates: Functionalization often proceeds via highly reactive organolithium or Grignard reagents. Ethereal solvents like tetrahydrofuran (THF) or diethyl ether (Et₂O) are essential not just for solubility, but for solvating the metal center, which breaks up organometallic aggregates and increases nucleophilicity.[1][2] In non-coordinating solvents like hexanes, for example, alkyllithiums exist as large clusters (hexamers), reducing their reactivity.[1]

• Modulating Regioselectivity: The two bromine atoms are electronically and sterically distinct. The C1-Br bond is flanked by a bromine and a fluorine, while the C2-Br is flanked by a bromine and a hydrogen. Solvents can influence which C-Br bond is more susceptible to oxidative addition in cross-coupling reactions or which adjacent proton is more acidic for deprotonation-based functionalization.

• Preventing Side Reactions: The fluorine substituents make the aromatic ring susceptible to side reactions like benzyne formation, especially from lithiated intermediates.[3][4] The solvent and temperature combination can either suppress or promote these unwanted pathways.

Q2: What are the primary strategies for functionalizing this molecule, and how does the solvent's role differ for each?

A2: There are two main pathways:

• Organometallic-Mediated Functionalization (Lithium-Halogen Exchange or Grignard Formation): This involves reacting the dibromide with an organolithium reagent (like n-BuLi) or magnesium metal. The resulting organometallic species is a powerful nucleophile/base that can react with various electrophiles. In this context, aprotic, coordinating solvents are mandatory.[2][5] They stabilize the highly polar organometallic intermediate.

• Palladium-Catalyzed Cross-Coupling: Reactions like Suzuki-Miyaura (coupling with boronic acids)[6] and Buchwald-Hartwig amination (coupling with amines)[7] are extremely powerful for forming C-C and C-N bonds, respectively. Here, the solvent must dissolve the substrate, catalyst, and base, while facilitating the catalytic cycle. Solvents can range from aromatic hydrocarbons (toluene) to ethers (dioxane, THF) and are often used in combination with a base.[6][8]

Q3: How do the fluorine atoms affect the molecule's reactivity?

A3: The two fluorine atoms are strong electron-withdrawing groups, which has several consequences:

• Increased Acidity of Ring Protons: They make the adjacent C-H bonds more acidic, which can be a factor in directed ortho-lithiation attempts, although lithium-halogen exchange is typically much faster with aryl bromides.[9][10]

• Activation of C-Br Bonds: They influence the electron density around the C-Br bonds, which can affect the rate of oxidative addition in palladium-catalyzed cycles. This can be exploited to achieve selective reactions at one bromine over the other.[11]

• Potential for Benzyne Formation: A lithiated species ortho to a fluorine atom can be unstable and eliminate lithium fluoride (LiF) to form a highly reactive benzyne intermediate, leading to undesired byproducts if not properly controlled.[3][4]

Part 2: Troubleshooting Guide

This section is structured around common problems encountered during experiments, providing specific causes and actionable solutions related to solvent optimization.

Problem: Reaction Fails to Initiate or Results in Low Yield

Scenario A: Lithium-Halogen Exchange or Grignard Formation

Q: I'm trying to form the Grignard or monolithiated species from 1,2-dibromo-3,4-difluorobenzene, but the reaction won't start or the yield is very low. What's going wrong?

A: This is a classic issue rooted in the stringent requirements for forming these reactive organometallics. The cause is almost always one of the following:

• Cause 1: Inactive Magnesium Surface: Magnesium turnings are often coated with a passivating layer of magnesium oxide, which prevents the reaction from starting.[12]

• Cause 2: Presence of Protic Impurities: Water or other protic impurities (e.g., alcohols) in the glassware or solvent will instantly quench the organometallic reagent as it forms.[2][13] Grignard reagents and organolithiums are extremely strong bases.

• Cause 3: Improper Solvent Choice: Using a non-coordinating or insufficiently polar solvent can hinder the formation and stabilization of the Grignard reagent. Ethereal solvents are required to solvate the magnesium center and facilitate the reaction.[1][5]

Solutions:

• Ensure Rigorously Anhydrous Conditions: Flame-dry all glassware under vacuum and cool under an inert atmosphere (Argon or Nitrogen). Use a freshly distilled, anhydrous grade of an ethereal solvent. Common choices are THF and diethyl ether. Greener alternatives like 2-Methyltetrahydrofuran (2-MeTHF) or Cyclopentyl methyl ether (CPME) are also excellent choices due to their higher boiling points and reduced peroxide formation.[14]

• Activate the Magnesium: If forming a Grignard reagent, activate the magnesium by adding a small crystal of iodine or a few drops of 1,2-dibromoethane. The disappearance of the iodine's purple color or the observation of ethylene bubbling indicates an active metal surface.[12][15]

• Select the Right Ethereal Solvent: THF is generally a better solvent than diethyl ether for Grignard formation due to its superior ability to stabilize the reagent.[16] However, for lithiations with n-BuLi, diethyl ether can sometimes provide cleaner reactions than THF, as THF can be deprotonated at temperatures above -20 °C and may promote more complex side reactions with certain substrates.[3]

Scenario B: Palladium-Catalyzed Cross-Coupling (Suzuki, Buchwald-Hartwig, etc.)

Q: My Suzuki or Buchwald-Hartwig reaction is sluggish or gives a poor yield of the desired product. How can the solvent be the problem?

A: In cross-coupling, the solvent system (solvent and base) orchestrates a complex catalytic cycle. A failure here is often due to poor optimization of this system.

• Cause 1: Poor Solubility: The palladium catalyst, substrate, or base may not be sufficiently soluble in the chosen solvent, leading to a heterogeneous mixture and slow reaction rates.

• Cause 2: Catalyst Inhibition: Some solvents can coordinate too strongly to the palladium center, inhibiting catalytic activity. Chlorinated solvents and strongly coordinating solvents like acetonitrile or pyridine should generally be avoided.[8]

• Cause 3: Incompatible Base/Solvent Pairing: The efficacy of the base is highly dependent on the solvent. For example, a strong base like sodium tert-butoxide (NaOtBu) used in Buchwald-Hartwig aminations requires an aprotic solvent like toluene or dioxane.[8] For Suzuki couplings, an aqueous base (like K₂CO₃ or K₃PO₄) is often used, requiring a solvent system that can tolerate water, such as 1,4-dioxane or toluene.[6][17]

Solutions:

• Screen a Range of Solvents: For Suzuki reactions, common solvents include toluene, 1,4-dioxane, and THF, often with a small amount of water to dissolve the inorganic base.[18] For Buchwald-Hartwig aminations, toluene, dioxane, and CPME are excellent starting points.[8][14]

• Match Solvent to Temperature: If a higher temperature is needed to drive the reaction, choose a solvent with a higher boiling point, such as toluene (111 °C) or dioxane (101 °C), over THF (66 °C).

• Consider a Biphasic System: For Suzuki couplings, a biphasic system (e.g., toluene/water) is very common and often highly effective, as it facilitates the interaction of the organic-soluble components (substrate, catalyst) and the water-soluble base.[6]

Problem: Poor Regioselectivity or Formation of Di-substituted Product

Q: I am trying to functionalize only one of the bromine atoms, but I'm getting a mixture of isomers (reaction at C1 vs. C2) or the di-substituted product. How can I control this with the solvent?

A: Achieving site-selectivity with polyhalogenated substrates is a significant challenge where solvent choice plays a subtle but critical role.[19]

• Cause 1 (Cross-Coupling): Differential Reactivity of C-Br Bonds: The C1-Br and C2-Br bonds have different electronic environments due to the fluorine atoms. In palladium catalysis, oxidative addition may occur preferentially at the more electron-deficient or sterically accessible site. The choice of ligand and solvent can modulate this preference.

• Cause 2 (Lithiation): Kinetic vs. Thermodynamic Control: In lithium-halogen exchange, the reaction is typically very fast. The selectivity is often kinetically controlled. The solvent can influence the aggregation state of the organolithium reagent, which in turn affects its steric bulk and reactivity, potentially altering the selectivity.[1][20]

• Cause 3: Over-reaction: Formation of the di-substituted product occurs if the second C-Br bond reacts after the first. This is common if too much reagent is used or if the mono-functionalized product is of comparable or higher reactivity than the starting material.

Solutions:

• Tune Solvent Polarity for Cross-Coupling: Less polar solvents like toluene might favor selectivity based on sterics, whereas more polar, coordinating solvents like THF or dioxane could enhance electronic effects. A systematic screening is essential. High-throughput experimentation can be particularly useful for optimizing selectivity in complex systems.[21]

• Control Stoichiometry and Temperature for Lithiation: Use exactly one equivalent of n-BuLi at a very low temperature (-78 °C or lower) to favor mono-lithiation. The choice between THF and diethyl ether can be critical; THF's strong coordinating ability can sometimes accelerate the second exchange if the reaction is not quenched quickly.[3]

• Use a "Greener" Ethereal Solvent: Solvents like CPME have been shown to be effective alternatives to THF and dioxane in various coupling reactions.[14] Their unique solvation properties may offer different selectivity profiles that are worth exploring.

Problem: Formation of Unwanted Side Products (e.g., Benzyne, Homocoupling)

Q: My reaction is messy, and I'm isolating byproducts that appear to be from benzyne formation or homocoupling of my starting material. What solvent conditions can minimize this?

A: These side reactions are classic pitfalls when working with halogenated and, particularly, fluorinated aromatics.

• Cause 1: Benzyne Formation: This is a significant risk with lithiated fluoroaromatics. The intermediate formed by lithium-halogen exchange, if ortho to a fluorine, can eliminate LiF to form a difluorobenzyne. This is more likely to occur if the intermediate is allowed to warm up or if the solvent system promotes the elimination.[3][4]

• Cause 2: Homocoupling (Wurtz-type or Reductive): In Grignard preparations, the initially formed organomagnesium species can react with another molecule of the starting dibromide.[15] In Suzuki couplings, the boronic acid can undergo homocoupling.

• Cause 3: Protodebromination: If there are trace protic sources, the highly basic lithiated intermediate can be quenched by a proton, returning the debrominated starting material.

Solutions:

• For Lithiation, Keep it Cold and Choose the Solvent Wisely: Perform the lithium-halogen exchange at -78 °C or even -100 °C and quench the reaction with the electrophile at that low temperature. Using diethyl ether may be advantageous over THF, as some studies have shown that THF can result in more complex product mixtures upon warming due to autometallation and other side reactions.[3]

• Optimize the Base and Solvent for Suzuki Coupling: To minimize homocoupling of the boronic acid, a weaker base or different solvent system may be required. The choice of base is critical; for instance, using potassium fluoride (KF) can be milder than carbonates for base-sensitive substrates.[17]

• Use Additives: In organolithium chemistry, additives like TMEDA (tetramethylethylenediamine) can break up aggregates and accelerate the desired reaction, potentially outcompeting side reactions. However, this can also alter selectivity and must be used judiciously.

Part 3: Protocols, Data, and Visualizations

Data Presentation: Solvent Properties

To aid in selection, the properties of several common solvents are summarized below.

Solvent	Boiling Point (°C)	Dielectric Constant (ε)	Coordinating Ability	Key Applications & Notes
Diethyl Ether (Et₂O)	34.6	4.3	Moderate	Grignard formation, Lithiations. Volatile. Can give cleaner reactions than THF at times.[3]
Tetrahydrofuran (THF)	66	7.5	Strong	Excellent for Grignard/Lithium reagents. Can be deprotonated at warmer temps.[16]
1,4-Dioxane	101	2.2	Moderate	High-temperature Suzuki and Buchwald-Hartwig reactions.[6][8]
Toluene	111	2.4	Non-coordinating	Common for Pd-catalyzed couplings. Often used with aqueous bases.[6][8]
CPME	106	4.7	Moderate	"Green" alternative to THF/Dioxane. High BP, low peroxide formation, stable to bases.[14]
2-MeTHF	80	6.2	Strong	"Green" alternative to THF. Higher BP and wider liquid range than THF.[14][22]

Experimental Protocols

Protocol 1: General Procedure for Monolithiation and Electrophilic Quench

This protocol is a general guideline and must be adapted for the specific electrophile used.

• Glassware Preparation: Assemble a three-neck round-bottom flask with a thermometer, a rubber septum, and a nitrogen/argon inlet. Flame-dry the entire apparatus under vacuum and cool to room temperature under a positive pressure of inert gas.

• Reagent Preparation: In the flask, dissolve 1,2-dibromo-3,4-difluorobenzene (1.0 eq) in anhydrous diethyl ether or THF (approx. 0.1 M concentration).

• Cooling: Cool the solution to -78 °C using a dry ice/acetone bath.

• Lithiation: While stirring vigorously, add n-butyllithium (1.0 eq, typically 1.6 M or 2.5 M in hexanes) dropwise via syringe over 15 minutes, ensuring the internal temperature does not rise above -70 °C.

• Stirring: Stir the resulting solution at -78 °C for 30-60 minutes.

• Electrophilic Quench: Add the desired electrophile (1.1 eq), either neat or as a solution in the same anhydrous solvent, dropwise, again maintaining the temperature below -70 °C.

• Warming and Quench: After stirring for 1-3 hours at -78 °C (monitor by TLC if possible), slowly warm the reaction to room temperature. Quench the reaction by carefully adding saturated aqueous ammonium chloride (NH₄Cl) solution.

• Workup: Proceed with a standard aqueous workup and extraction.

Protocol 2: General Procedure for Suzuki-Miyaura Cross-Coupling

This protocol is a general guideline. The choice of ligand, base, and temperature is critical and may require optimization.

• Reaction Setup: To an oven-dried vial or flask, add 1,2-dibromo-3,4-difluorobenzene (1.0 eq), the arylboronic acid (1.1 eq), a palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%), and a magnetic stir bar.

• Inert Atmosphere: Seal the vessel and purge with nitrogen or argon for 10-15 minutes.

• Solvent and Base Addition: Add the solvent (e.g., 1,4-dioxane or toluene, approx. 0.1 M) followed by the aqueous base solution (e.g., 2 M K₂CO₃, 2-3 eq).

• Heating: Heat the reaction mixture to the desired temperature (typically 80-110 °C) and stir vigorously until the starting material is consumed (monitor by TLC or GC-MS).

• Cooling and Workup: Cool the reaction to room temperature, dilute with an organic solvent (e.g., ethyl acetate), and wash with water and brine. Proceed with standard purification procedures (e.g., column chromatography).

Mandatory Visualizations

Caption: Troubleshooting flowchart for a failed lithiation reaction.

Caption: Solvent effect on organolithium (RLi) aggregation and reactivity.

References

Sources

• 1. Chemical Reactivity [www2.chemistry.msu.edu]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. The lithiation of fluorinated benzenes and its dependence on solvent and temperature - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 5. quora.com [quora.com]
• 6. Suzuki reaction - Wikipedia [en.wikipedia.org]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. Chemical Insights | How to Wisely Design Conditions for Buchwald-Hartwig Couplings？ - RCS Research Chemistry Services [rcs.wuxiapptec.com]
• 9. uwindsor.ca [uwindsor.ca]
• 10. pubs.acs.org [pubs.acs.org]
• 11. researchgate.net [researchgate.net]
• 12. community.wvu.edu [community.wvu.edu]
• 13. web.mnstate.edu [web.mnstate.edu]
• 14. pubs.acs.org [pubs.acs.org]
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• 19. pubs.acs.org [pubs.acs.org]
• 20. baranlab.org [baranlab.org]
• 21. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 22. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Overcoming Steric Hindrance in 1,2-Dibromo-3,4-difluorobenzene Cross-Coupling

Welcome to the Advanced Technical Support Center. As a Senior Application Scientist, I have designed this resource specifically for researchers and drug development professionals struggling with the functionalization of highly congested polyhalogenated arenes.

Working with 1,2-dibromo-3,4-difluorobenzene presents a unique intersection of steric and electronic challenges. The adjacent bromine atoms create a massive steric shield, while the ortho-fluorine atoms exert strong inductive electron-withdrawing effects. This guide breaks down the causality behind catalytic failures and provides self-validating protocols to achieve high-yielding cross-couplings.

Mechanistic Workflows & Logical Relationships

To successfully couple 1,2-dibromo-3,4-difluorobenzene, we must first understand how ligand architecture dictates the reaction pathway. The percent buried volume (%Vbur) of your ligand determines whether the catalyst will dissociate after the first coupling or "ring-walk" to cause unwanted double-coupling [2].

Fig 1. Divergent pathways in dihaloarene coupling dictated by ligand steric volume (%Vbur).

The regioselectivity of the first oxidative addition is a battle between sterics and electronics. The C1-Br is sterically accessible (ortho to H), while the C2-Br is electronically activated (ortho to F).

Fig 2. Regioselectivity logic in 1,2-dibromo-3,4-difluorobenzene cross-coupling.

Frequently Asked Questions (FAQs)

Q: Why do standard Pd(PPh₃)₄ catalysts fail to yield any product with 1,2-dibromo-3,4-difluorobenzene? A: Standard phosphine ligands form 14-electron PdL₂ complexes. These species are too sterically encumbered to undergo oxidative addition into the highly congested C-Br bonds of this substrate. Overcoming this requires bulky, electron-rich ligands (e.g., Buchwald dialkylbiarylphosphines like XPhos or SPhos) that enforce a highly reactive 12-electron monoligated Pd(0)L active species [1].

Q: I am observing rapid consumption of my aryl halide, but my yield is low. What is happening? A: Counterintuitively, severe steric hindrance can actually accelerate aryl halide activation. Recent mechanistic studies reveal that highly hindered systems can bypass the standard 2-electron oxidative addition in favor of a rapid 1-electron halogen abstraction pathway[3]. If your yield is low despite high conversion, this radical intermediate is likely decaying via side reactions (e.g., hydrodebromination or homo-coupling) before transmetalation can occur. You must optimize your base and solvent to accelerate the transmetalation step.

Q: How do I force the reaction to selectively double-couple both bromine positions? A: After the first coupling, the intermediate becomes even more sterically hindered. To achieve exhaustive functionalization, you must use a specialized, conformationally rigid monophosphorus ligand like BI-DIME or PAd-AntPhos [4]. These ligands possess a massive steric profile that accelerates the rate-limiting reductive elimination step, preventing the catalyst from becoming trapped in a stable Pd(II) resting state.

Troubleshooting Guide

Issue 1: High levels of protodeboronation of the boronic acid partner.

• Causality: In sterically hindered Suzuki-Miyaura couplings, transmetalation is remarkably slow. If the boronic acid sits in a basic, aqueous environment at elevated temperatures waiting for transmetalation, it will undergo base-catalyzed protodeboronation.

• Solution: Switch from aqueous bases (like Na₂CO₃) to finely milled, anhydrous K₃PO₄ in a non-polar solvent (toluene). The milled base increases the surface area for the solid-liquid heterogeneous reaction, accelerating transmetalation without promoting hydrolytic degradation of the boronic acid.

Issue 2: Poor regioselectivity (mixtures of C1 and C2 mono-coupled products).

• Causality: The C2 position is highly electrophilic due to the inductive pull of the adjacent fluorine, but it is sterically blocked by the neighboring bromine and fluorine. Small ligands allow the catalyst to access the electronically favored C2 position, while bulky ligands force it to the sterically favored C1 position.

• Solution: To exclusively target C1, increase the %Vbur of your ligand. Switch from dppf or PPh₃ to t-BuXantphos or XPhos.

Quantitative Ligand Performance Data

The following table summarizes the causal relationship between ligand steric volume (%Vbur) and expected reaction outcomes for 1,2-dibromo-3,4-difluorobenzene functionalization.

Ligand	%Vbur	Active Pd Species	Primary Pathway	Expected Regioselectivity	Double Coupling Yield
PPh₃	30.5%	PdL₂ (14e⁻)	2-electron OA	Poor (C1/C2 mixture)	< 5% (Catalyst stalling)
dppf	33.2%	PdL₂ (14e⁻)	2-electron OA	Moderate (Favors C2)	10 - 15%
XPhos	50.3%	PdL (12e⁻)	1-electron / 2-electron	High (Favors C1)	40 - 50%
BI-DIME	> 55%	PdL (12e⁻)	1-electron radical	Excellent (Exclusive C1)	> 85% [4]

Self-Validating Experimental Protocol

Selective Mono-Suzuki-Miyaura Coupling of 1,2-dibromo-3,4-difluorobenzene

This protocol is engineered as a self-validating system. It utilizes anhydrous conditions to prevent protodeboronation and incorporates a critical pre-activation step to ensure the formation of the active monoligated catalyst.

Reagents:

• 1,2-dibromo-3,4-difluorobenzene (1.0 equiv, 1.0 mmol)

• Arylboronic acid (1.1 equiv, 1.1 mmol)

• Pd₂(dba)₃ (2.5 mol%, equates to 5 mol% Pd)

• XPhos or BI-DIME (5.5 mol%)

• K₃PO₄ (2.0 equiv, strictly anhydrous and finely milled)

• Toluene (5.0 mL, anhydrous and degassed)

Step-by-Step Methodology:

• Catalyst Pre-activation: In an argon-filled glovebox, combine Pd₂(dba)₃ and the ligand in 2.0 mL of anhydrous toluene. Stir at room temperature for 30 minutes until the solution turns a deep, homogeneous red/orange.

  • Causality Check: Pre-activation ensures the bulky ligand displaces the dba ligands. Skipping this step often results in unligated Pd aggregating into inactive "palladium black" [1].

• Substrate Assembly: To a separate oven-dried Schlenk flask, add the arylboronic acid and the finely milled K₃PO₄. Add the remaining 3.0 mL of toluene, followed by the 1,2-dibromo-3,4-difluorobenzene.

• Transfer and Degassing: Transfer the pre-activated catalyst solution to the Schlenk flask. Seal the vessel and perform three rigorous freeze-pump-thaw cycles.

  • Causality Check: Because sterically hindered substrates can trigger 1-electron activation pathways, the presence of O₂ will immediately quench the radical intermediates, halting the reaction [3].

• Reaction Execution: Heat the mixture to 90 °C with vigorous stirring (800+ RPM to overcome the solid-liquid mass transfer limitation of the milled base).

• Validation Checkpoint (2 Hours): Withdraw a 50 µL aliquot under argon. Quench with water, extract with EtOAc, and analyze via GC-MS.

  • Self-Correction: If the ratio of unreacted boronic acid to its protodeboronated byproduct is less than 1:1, transmetalation is failing. Lower the temperature to 75 °C and add 0.5 equiv of a phase-transfer catalyst (e.g., TBAB) to solubilize the phosphate base.

• Workup: After 12 hours, cool to room temperature, dilute with EtOAc, wash with water and brine, dry over MgSO₄, and purify via silica gel flash chromatography.

References

• BenchChem Technical Support Team. "Technical Support Center: Overcoming Steric Hindrance in Ortho-Substituted Iodoanisole Reactions." Benchchem.
• ACS Publications. "Mechanistic Origin of Ligand Effects on Exhaustive Functionalization During Pd-Catalyzed Cross-Coupling of Dihaloarenes." Journal of the American Chemical Society.
• PMC / NIH. "Sterically Induced Acceleration of Aryl Halide Activation by Pd(0): A Radical Alternative to 2‑Electron Oxidative Addition." Journal of the American Chemical Society.
• TCI Chemicals. "Development of Novel P-chiral Phosphorus Ligands for Efficient Transition-Metal Catalyzed Reactions." TCI Chemicals Technical Articles.

Technical Support Center: Column Chromatography for 1,2-Dibromo-3,4-Difluorobenzene Mixtures

From the Desk of the Senior Application Scientist

Welcome to the technical support center for the purification of 1,2-dibromo-3,4-difluorobenzene and related halogenated aromatic compounds. The successful isolation of specific isomers from complex reaction mixtures is a critical step in pharmaceutical research, drug development, and materials science. Halogenated benzenes, due to their similar polarities and structures, often present a significant purification challenge.

This guide is structured to provide immediate, actionable solutions to common problems encountered in the lab. It moves from high-level frequently asked questions to a granular troubleshooting guide and a detailed experimental protocol. Our goal is to empower you with the scientific principles and practical techniques required to achieve high-purity compounds efficiently and reliably.

Section 1: Frequently Asked Questions (FAQs)

This section addresses the most common initial questions researchers face when developing a purification method for 1,2-dibromo-3,4-difluorobenzene mixtures.

Q1: What is the recommended stationary phase for separating isomers of dibromo-difluorobenzene?

A1: For most applications, standard silica gel (SiO₂) is the most effective and economical starting point.[1][2] Its slightly acidic nature and high surface area provide good resolving power for compounds with moderate polarity differences.[3] If separation on silica proves difficult, consider these alternatives:

• Alumina (Al₂O₃): Available in neutral, basic, or acidic forms, it can be useful for separating acid-sensitive or base-sensitive compounds. Basic alumina is particularly effective for purifying amines.[3]

• Fluorinated-Phenyl Phases: For challenging separations of halogenated or aromatic compounds, stationary phases functionalized with fluoro-phenyl groups can offer alternative selectivity. These phases can engage in different retention mechanisms, including electrostatic or steric interactions, which may resolve isomers that co-elute on standard silica.

Q2: How do I select the optimal mobile phase (eluent) for my separation?

A2: The key to mobile phase selection is preliminary analysis using Thin-Layer Chromatography (TLC) with the same stationary phase as your column.[1][4]

• Goal: The ideal solvent system should place the target compound, 1,2-dibromo-3,4-difluorobenzene, at a retention factor (Rf) of approximately 0.2 - 0.35 .[1][5] This Rf value ensures the compound moves through the column efficiently without eluting too quickly (risking co-elution with non-polar impurities) or too slowly (causing band broadening and excessive solvent use).

• Common Solvent Systems: Start with a non-polar solvent and titrate in a more polar solvent. The most common and effective system for compounds of this type is a mixture of hexanes and ethyl acetate .[3] An alternative is an ether/hexane mixture.[3]

• Rationale: By testing different ratios on a TLC plate, you can quickly visualize the separation between your target compound and any impurities. The system that shows the largest distance between the spots for the desired isomer and its contaminants is the best choice for the column.[6]

Q3: Should I use isocratic or gradient elution for separating these isomers?

A3: While an isocratic (constant solvent composition) elution can work for simple mixtures, gradient elution is often superior for separating closely related isomers .[2][7]

• Isocratic Elution: Best when the components in your mixture have significantly different polarities.[2]

• Gradient Elution: Involves gradually increasing the polarity of the mobile phase during the separation (e.g., starting with 2% ethyl acetate in hexane and slowly increasing to 10%).[7] This technique helps to elute more strongly retained compounds as sharper peaks and can significantly improve the resolution between compounds with similar properties, which is a common issue with isomers.[6][8]

Q4: My compound is a solid. How should I load it onto the column?

A4: You have two main options: wet loading and dry loading. For solid samples, dry loading is almost always the superior method as it leads to sharper bands and better resolution.

• Wet Loading: The sample is dissolved in a small amount of the initial mobile phase solvent and carefully pipetted onto the top of the column.[1] This is acceptable if the compound is highly soluble in the eluent. A major pitfall is using a solvent that is more polar than the mobile phase to dissolve the sample, which can severely disrupt the separation.[1]

• Dry Loading: The compound is dissolved in a volatile solvent (like dichloromethane), adsorbed onto a small amount of silica gel or Celite, and the solvent is completely removed via rotary evaporation to yield a free-flowing powder.[9] This powder is then carefully added to the top of the packed column. This ensures the compound starts as a very narrow, concentrated band, which is critical for achieving good separation.

Section 2: In-Depth Troubleshooting Guide

Even with careful planning, challenges can arise. This guide provides a systematic approach to diagnosing and solving common column chromatography problems.

Symptom	Potential Cause(s)	Recommended Solutions & Rationale
Poor or No Separation (Co-elution)	1. Incorrect Mobile Phase: The eluent may be too polar, causing all compounds to move too quickly (high Rf values). 2. Column Overload: Too much sample was loaded for the column size. 3. Poor Column Packing: Channels or cracks in the stationary phase allow the sample to travel unevenly.	1. Re-optimize Mobile Phase: Use TLC to find a weaker (less polar) solvent system that gives a lower Rf for your target compound (~0.2-0.35).[1][5] Consider a shallow gradient elution to improve resolution.[2][8] 2. Reduce Sample Load: A general rule is a 20:1 to 100:1 ratio of silica gel to sample by weight, depending on separation difficulty.[9] 3. Repack the Column: Ensure the stationary phase is packed uniformly without air bubbles or cracks. Wet packing (slurry method) often gives a more homogenous column bed.[2]
Peak Tailing (Asymmetrical Peaks)	1. Compound-Silica Interaction: The slightly acidic nature of silica can cause strong, undesirable interactions with some compounds, especially basic ones. 2. Inconsistent Mobile Phase: The mobile phase composition is not stable. 3. Column Degradation: Voids or channels have formed at the top of the column.	1. Modify Mobile Phase: Add a small amount of a modifier. For basic compounds like amines, adding ~1% triethylamine can improve peak shape. For acidic compounds, a small amount of acetic acid may help. 2. Use High-Purity Solvents: Ensure solvents are chromatography grade and prepare fresh mobile phase.[10] 3. Add a Layer of Sand: After packing, add a small layer of sand on top of the silica to protect the bed surface during solvent addition and sample loading.[11]
No Compound Elutes	1. Compound is Insoluble/Sticking: The compound has very low solubility in the mobile phase or is irreversibly adsorbed to the stationary phase. 2. Compound is Unstable on Silica: The compound may be degrading on the acidic silica gel.	1. Increase Eluent Polarity: Gradually increase the percentage of the polar solvent in your mobile phase. If necessary, flush the column with a very strong solvent (e.g., 10% methanol in dichloromethane) to recover the material.[3] 2. Change Stationary Phase: Switch to a less acidic stationary phase like neutral alumina or deactivated silica gel.[3][12]
High Backpressure / Slow Flow Rate	1. Column Packed Too Tightly: The stationary phase particles are too fine or have been compacted excessively. 2. Precipitation: The sample has precipitated at the top of the column due to low solubility in the mobile phase. 3. Blockage: Particulate matter from the sample or a clogged frit is obstructing flow.	1. Use Appropriate Particle Size: For flash chromatography, 40-63 µm silica gel is standard.[5] Avoid excessive pressure during packing. 2. Ensure Sample Solubility: Use dry loading or ensure the sample is fully dissolved in the initial mobile phase before loading.[13] 3. Filter the Sample: If the crude mixture contains solids, filter it before loading. A guard column can also be used to protect the main analytical column.[13]
Cracked or Channeled Column Bed	1. Thermal Stress: Adding dry silica to a solvent can generate heat, causing bubbles and cracks. 2. Poor Packing Technique: The slurry was not homogenous or was poured too quickly.	1. Use Wet Packing: Prepare a slurry of silica gel in the mobile phase and allow it to cool to room temperature before pouring it into the column.[2] This dissipates heat and minimizes air entrapment. 2. Pack Slowly and Evenly: Pour the slurry in one continuous motion and tap the column gently to encourage even settling.

Section 3: Detailed Experimental Protocol: Flash Chromatography

This protocol provides a step-by-step workflow for the purification of a 1,2-dibromo-3,4-difluorobenzene mixture.

Step 1: TLC Method Development

• Dissolve a small amount of your crude reaction mixture in a volatile solvent (e.g., dichloromethane).

• On a silica gel TLC plate, spot the crude mixture alongside any available standards of starting materials or expected byproducts.

• Develop the plate in a TLC chamber using a test solvent system (e.g., 5% ethyl acetate in hexanes).

• Visualize the plate under UV light.

• Adjust the solvent ratio until the spot for the desired product has an Rf value of approximately 0.2-0.35 and is well-separated from other components.[5] This is your chosen eluent.

Step 2: Column Preparation (Wet Packing)

• Select a column of appropriate size. A 70:1 ratio of silica gel to crude mixture is a good starting point for difficult separations.[9]

• Clamp the column vertically to a ring stand. Ensure the stopcock is closed. Place a small plug of cotton or glass wool at the bottom.[11]

• Add a thin layer of sand (approx. 1 cm) on top of the plug.

• In a separate beaker, create a slurry by mixing the required amount of silica gel (e.g., 70 g for 1 g of crude mixture) with your starting eluent.[11] Stir until the slurry is homogenous and free of air bubbles.

• Quickly and carefully pour the slurry into the column. Use a funnel to prevent spillage.

• Open the stopcock to drain some solvent, and gently tap the side of the column to help the silica pack into a uniform bed. Never let the solvent level drop below the top of the silica bed.[1]

• Once packed, add another 1 cm layer of sand on top of the silica gel to prevent disturbance during solvent addition.

Step 3: Sample Loading (Dry Loading Recommended)

• Dissolve your crude mixture (e.g., 1 g) in a minimal amount of a volatile solvent like dichloromethane.

• Add 2-3 times the mass of silica gel (e.g., 2-3 g) to the solution.

• Remove the solvent completely using a rotary evaporator until you have a dry, free-flowing powder.

• Carefully drain the solvent from your packed column until the liquid level is just at the top of the upper sand layer.

• Gently add your silica-adsorbed sample onto the top of the column, creating a thin, even layer.

• Carefully add a small amount of fresh eluent to the top of the column, open the stopcock, and apply gentle pressure to push the solvent through the sample layer and onto the main silica bed. Repeat until the sample is fully loaded.

Step 4: Elution and Fraction Collection

• Carefully fill the column with the mobile phase.

• Place a rack of numbered test tubes under the column outlet.

• Apply positive pressure (using a pump or regulated air/nitrogen, typically 10-15 psi) to achieve a steady flow rate. A good target is a solvent drop rate of about 2 inches (5 cm) per minute down the column.[5][9]

• Collect fractions of a consistent volume (e.g., 10-20 mL per tube, depending on column size).

• If using a gradient, start with your initial low-polarity eluent and gradually introduce pre-mixed eluents of increasing polarity.

Step 5: Fraction Analysis

• Analyze the collected fractions by TLC to determine which ones contain your pure product. Spot every few fractions on a single TLC plate.

• Combine the fractions that contain only the pure desired compound.

• Remove the solvent from the combined fractions using a rotary evaporator to yield the purified 1,2-dibromo-3,4-difluorobenzene.

• Confirm purity and identity using analytical techniques such as NMR spectroscopy.[4]

Section 4: Visual Workflows and Data

Troubleshooting Logic Diagram

Caption: A workflow for troubleshooting common column chromatography issues.

Key Parameter Quick-Reference Table

Parameter	Recommendation	Rationale & Key Considerations
Technique	Flash Chromatography	Faster and more efficient than gravity chromatography, providing better resolution for difficult separations.[12][14]
Stationary Phase	Silica Gel (40-63 µm)	Standard, cost-effective choice for moderately polar compounds. The specified particle size is optimal for flash chromatography resolution.[5]
Mobile Phase System	Hexanes / Ethyl Acetate	Offers a good polarity range and UV transparency. The ratio must be optimized via TLC.[3]
Target Rf (TLC)	0.2 - 0.35	Provides the optimal balance between retention (for separation) and elution speed (to prevent band broadening).[1][5]
Sample Loading	Dry Loading	Minimizes band broadening at the start of the separation, leading to significantly improved resolution.[9]
Silica:Sample Ratio	20:1 to 100:1 (w/w)	Use a lower ratio (e.g., 30:1) for easy separations (∆Rf > 0.2) and a higher ratio (e.g., 70:1-100:1) for difficult isomer separations (∆Rf < 0.1).[9]

Section 5: References

• Phenomenex. (2025, June 6). Flash Chromatography: Principles & Applications.

• Chrom Tech, Inc. (2024, November 20). Flash Chromatography Explained: A Comprehensive Guide.

• Modus. (2023, July 3). Flash Chromatography: A Speedy Solution for Separation & Purification.

• Biotage. (2023, January 26). What is Flash Chromatography and why should I do it?

• Miwa, T., et al. (2013). Retention of Halogenated Solutes on Stationary Phases Containing Heavy Atoms. Molecules, 18(5), 5163-5171. [Link]

• University of Rochester. SOP: FLASH CHROMATOGRAPHY.

• BenchChem. (2025). Optimizing the mobile phase for HPLC separation of Aloin A and Aloin B isomers.

• BenchChem. (2025). Technical Support Center: Optimizing Mobile Phase for Lumateperone Isomer Separation.

• Waters Corporation. Exploring Selectivity Benefits of Fluorinated-Phenyl Stationary Phases.

• Chrom Tech, Inc. (2024, November 20). Mastering Column Chromatography: Techniques and Tips.

• Biovanix Chromatography. Quick Troubleshooting Guide For HPLC Column Usage.

• Agilent Technologies. (2007). HPLC Troubleshooting Guide.

• Ishii, K., et al. (2019). Separation of halogenated benzenes enabled by investigation of halogen–π interactions with carbon materials. Chemical Science, 11(1), 130-136. [Link]

• Welch Materials. (2025, March 17). A Simple Yet Effective Trick for Isomer Separation.

• Büchi. (2021). How to optimize your mobile phase to improve selectivity and resolution in chromatography.

• Sigma-Aldrich. Selecting a GC Column by a Specific Stationary Phase.

• University of California, Los Angeles. Column chromatography.

• Kivilen, A., & Bolanca, T. (2013). Optimization of IC Separation Based on Isocratic-to-Gradient Retention Modeling in Combination with Sequential Searching or Evolutionary Algorithm. International Journal of Polymer Science. [Link]

• University of Colorado Boulder. Flash Column Chromatography.

• Organic Syntheses. (2025, June 19). Purification of Organic Compounds by Flash Column Chromatography.

• Magritek. Column Chromatography.

• Still, W. C., Kahn, M., & Mitra, A. (1978). Rapid chromatographic technique for preparative separations with moderate resolution. The Journal of Organic Chemistry, 43(14), 2923–2925. [Link]

Sources

• 1. science.uct.ac.za [science.uct.ac.za]
• 2. chromtech.com [chromtech.com]
• 3. chem.rochester.edu [chem.rochester.edu]
• 4. magritek.com [magritek.com]
• 5. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 6. How to optimize your mobile phase to improve selectivity and resolution in chromatography | Buchi.com [buchi.com]
• 7. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 8. welch-us.com [welch-us.com]
• 9. orgsyn.org [orgsyn.org]
• 10. bvchroma.com [bvchroma.com]
• 11. web.uvic.ca [web.uvic.ca]
• 12. Flash Chromatography: Principles & Applications | Phenomenex [phenomenex.com]
• 13. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 14. biotage.com [biotage.com]

Technical Support Center: Troubleshooting Low Conversion Rates with 1,2-Dibromo-3,4-difluorobenzene

Welcome to the technical support center for reactions involving 1,2-dibromo-3,4-difluorobenzene. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of achieving high conversion rates with this versatile but challenging substrate. Here, we address common issues in a direct question-and-answer format, grounded in established chemical principles and field-proven insights.

Understanding the Substrate: Electronic and Steric Profile

1,2-Dibromo-3,4-difluorobenzene presents a unique set of challenges and opportunities in cross-coupling and nucleophilic substitution reactions. The two adjacent bromine atoms offer pathways for sequential functionalization, while the electron-withdrawing fluorine atoms significantly influence the reactivity of the aromatic ring. The electronic environment is asymmetric; the C-Br bond at the 2-position is flanked by a bromine and a fluorine, while the C-Br at the 1-position is adjacent to a fluorine and a hydrogen. This asymmetry can be exploited for selective mono-functionalization but also complicates reaction optimization.

Frequently Asked Questions (FAQs) and Troubleshooting

General Issues: Low to No Conversion

Q1: My cross-coupling reaction (Suzuki-Miyaura, Buchwald-Hartwig, Sonogashira) with 1,2-dibromo-3,4-difluorobenzene is not proceeding or giving very low yields. What are the most common initial checks I should perform?

A1: Low conversion in palladium-catalyzed cross-coupling reactions often stems from a few critical factors. Before extensive optimization, it is crucial to verify the integrity of your experimental setup and reagents.

• Inert Atmosphere: The active Pd(0) catalyst is highly sensitive to oxygen. Inadequate degassing of solvents and reagents or a faulty inert atmosphere (argon or nitrogen) can lead to rapid catalyst deactivation. Ensure all solvents are rigorously degassed (e.g., by sparging with argon for at least 30 minutes) and the reaction is maintained under a positive pressure of inert gas.

• Reagent Quality:

  • Palladium Catalyst/Precatalyst: Use fresh, high-purity palladium sources. Precatalysts that readily form the active Pd(0) species are often preferable.

  • Ligand: Phosphine ligands, especially bulky, electron-rich ones, are prone to oxidation. Store them under an inert atmosphere and use fresh, high-purity batches.

  • Base: The choice and quality of the base are critical. Ensure the base is finely powdered, dry, and free of clumps for consistent results. For Suzuki-Miyaura reactions, common bases include K₂CO₃, K₃PO₄, and Cs₂CO₃. For Buchwald-Hartwig aminations, strong, non-nucleophilic bases like NaOt-Bu or LHMDS are typically required.[1]

  • Boronic Acid/Ester (for Suzuki-Miyaura): Boronic acids can undergo protodeboronation, especially in the presence of moisture or at elevated temperatures. Use fresh boronic acid or consider using a more stable boronic ester derivative, such as a pinacol ester.

A systematic initial troubleshooting workflow is outlined below:

Caption: Initial troubleshooting workflow for low conversion rates.

Palladium-Catalyzed Cross-Coupling Reactions

Q2: I am attempting a Suzuki-Miyaura coupling with 1,2-dibromo-3,4-difluorobenzene and observing low yields. How do the electronic properties of this substrate affect the reaction, and how can I optimize my conditions?

A2: The two fluorine atoms in 1,2-dibromo-3,4-difluorobenzene are strongly electron-withdrawing, which deactivates the aromatic ring towards electrophilic aromatic substitution but activates it for reactions involving nucleophilic attack or oxidative addition of a palladium catalyst.[2] The C-Br bonds are the primary reactive sites for palladium-catalyzed cross-coupling.[3]

For a Suzuki-Miyaura coupling, the catalytic cycle involves oxidative addition, transmetalation, and reductive elimination.[4]

Sources

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. tcichemicals.com [tcichemicals.com]
• 4. chem.libretexts.org [chem.libretexts.org]

Technical Support Center: Optimizing 1,2-dibromo-3,4-difluorobenzene Reactivity

From the desk of the Senior Application Scientist

Welcome to our dedicated technical support guide for navigating the complexities of 1,2-dibromo-3,4-difluorobenzene in cross-coupling reactions. This molecule, a valuable building block in medicinal chemistry and materials science, presents unique challenges due to the interplay of its halogen substituents. This guide is structured as a series of frequently asked questions and troubleshooting scenarios to provide direct, actionable solutions for common issues encountered in the lab. We will delve into the causality behind experimental choices to empower you to not only solve current problems but also to intelligently design future reactions.

Part 1: General Principles & Frequently Asked Questions

This section addresses foundational questions regarding the inherent reactivity of 1,2-dibromo-3,4-difluorobenzene.

Question 1: What are the primary challenges when working with 1,2-dibromo-3,4-difluorobenzene in cross-coupling reactions?

Answer: The primary challenges stem from three main factors:

• Selectivity between two identical C-Br bonds: Achieving selective mono-functionalization versus di-functionalization is a significant hurdle. The electronic environment of the two bromine atoms is similar, making it difficult to target just one.

• Substrate Reactivity: The two fluorine atoms are strongly electron-withdrawing via the inductive effect, which deactivates the aromatic ring.[1] This can make the initial oxidative addition step of the catalytic cycle sluggish, often requiring more active catalysts or harsher reaction conditions compared to non-fluorinated dibromobenzenes.[2]

• Risk of Over-functionalization: Certain catalyst systems, particularly those with bulky ligands, can remain associated with the mono-substituted product and catalyze a second coupling reaction at a competitive rate, even with stoichiometric control of the coupling partner.[3][4][5]

Question 2: How do the fluorine substituents influence the reactivity of the C-Br bonds?

Answer: The fluorine atoms exert a powerful electron-withdrawing inductive effect, pulling electron density away from the aromatic ring. This makes the carbon atoms attached to the bromines more electrophilic and, in principle, more susceptible to oxidative addition by a Pd(0) catalyst. However, this effect is countered by the overall deactivation of the π-system. The C-Br bond ortho to a fluorine atom (at position 2) is generally more activated than the C-Br bond meta to a fluorine (at position 1). Therefore, catalyst-controlled site-selectivity is a key strategy for this substrate.[6][7]

Question 3: Is C-F bond activation a significant concern?

Answer: Under typical palladium-catalyzed cross-coupling conditions (e.g., Suzuki, Heck, Buchwald-Hartwig), C-F bond activation is generally not a concern. The C-F bond is significantly stronger than the C-Br bond, and oxidative addition to palladium overwhelmingly favors the weaker C-Br bond.[8][9] Specialized conditions or different transition metals would be required to activate the C-F bond.[10][11]

Part 2: Troubleshooting Guide: Suzuki-Miyaura Coupling

The Suzuki-Miyaura reaction is a cornerstone of C-C bond formation.[12][13] Below are common issues and solutions when applying it to 1,2-dibromo-3,4-difluorobenzene.

Problem 1: My reaction shows low or no conversion to the desired product.

Potential Causes & Solutions:

• Inactive Catalyst/Ligand System: The electron-deficient nature of the substrate requires a highly active catalyst.

  • Solution: Employ modern palladium pre-catalysts (e.g., XPhos Pd G3, RuPhos Pd G3) which are designed for challenging substrates.[14] These pre-catalysts ensure efficient generation of the active Pd(0) species. Combine them with electron-rich, bulky phosphine ligands (e.g., XPhos, SPhos, RuPhos) or N-heterocyclic carbene (NHC) ligands (e.g., IPr), which are known to accelerate the rate-limiting oxidative addition step.[15]

• Inappropriate Base: The choice of base is critical for activating the boronic acid without degrading the substrate or catalyst.[16]

  • Solution: For this substrate, moderately strong inorganic bases are often effective. Start with K₃PO₄ or Cs₂CO₃. If base-sensitive functional groups are present, a weaker base like K₂CO₃ or even KF can be attempted, though this may require higher temperatures.[16][17]

• Poor Solvent Choice: The solvent must be able to dissolve all components and facilitate the different phases of the reaction (organic and aqueous, if applicable).

  • Solution: Aprotic polar solvents like 1,4-dioxane, THF, or DME, often with a small amount of water (e.g., 10:1 ratio), are excellent starting points. Toluene is also a common choice. Ensure your reagents are fully dissolved at the reaction temperature.

Workflow: Catalyst System Selection for Suzuki Coupling

This decision tree can guide your initial choice of a catalyst system based on your synthetic goal.

Caption: Decision workflow for Suzuki catalyst selection.

Problem 2: I am getting an inseparable mixture of mono- and di-arylated products, even when using only one equivalent of boronic acid.

Potential Causes & Solutions:

• Catalyst Over-activity/Persistence: Bulky ligands that are excellent for activating the first C-Br bond can promote "exhaustive functionalization".[3][5] After the first coupling, the Pd(0)L catalyst can remain coordinated to the π-system of the mono-arylated product. From this state, a second intramolecular oxidative addition can occur faster than the catalyst dissociates, leading to the di-arylated product.[3][4]

  • Solution 1: Use Coordinating Additives. Small, coordinating solvent molecules like DMSO can displace the Pd(0)L catalyst from the mono-arylated product, releasing it back into the bulk solution before it can perform a second coupling. This has been shown to significantly enhance selectivity for mono-functionalization.[3][4]

  • Solution 2: Adjust Ligand Sterics. Counterintuitively, a less bulky ligand (e.g., PPh₃, dppf) might favor mono-arylation by promoting faster dissociation of the catalyst from the product.[18] However, this can come at the cost of overall reaction rate.

  • Solution 3: Solvent Effects. The choice of solvent can influence selectivity. For dibromoarenes, polar oxygen-containing solvents like THF can sometimes suppress diarylation because the bromide byproduct can displace the catalyst from the product.[5][19] Conversely, aromatic solvents may favor diarylation.[5]

Table 1: Recommended Starting Conditions for Suzuki-Miyaura Coupling

Synthetic Target	Palladium Pre-catalyst	Ligand	Base (eq.)	Solvent	Temp (°C)	Key Considerations
Mono-arylation	Pd₂(dba)₃	dppf	K₃PO₄ (2.0)	Dioxane/H₂O (10:1)	80-100	Use of less bulky ligands can favor mono-selectivity.[18]
Mono-arylation	(IPr)Pd(allyl)Cl	(none)	K₃PO₄ (2.0)	Toluene + DMSO (5%)	80	DMSO additive can suppress overfunctionalization.[3][4]
Di-arylation	XPhos Pd G3	(none)	Cs₂CO₃ (3.0)	Toluene	100-110	Bulky ligands excel at activating both C-Br bonds.[3][5]
Di-arylation	Pd(OAc)₂	SPhos	K₃PO₄ (3.0)	Dioxane	100	Ensure >2 eq. of boronic acid is used.

Protocol 1: General Procedure for Selective Mono-Suzuki Coupling

• To a dry Schlenk flask under an inert atmosphere (Argon or Nitrogen), add 1,2-dibromo-3,4-difluorobenzene (1.0 eq.), the arylboronic acid (1.05 eq.), Pd₂(dba)₃ (0.01 eq.), and dppf (0.025 eq.).

• Add K₃PO₄ (2.0 eq.).

• Evacuate and backfill the flask with inert gas three times.

• Add degassed 1,4-dioxane and degassed water (10:1 ratio, to achieve ~0.1 M concentration of the starting material).

• Heat the reaction mixture to 100 °C with vigorous stirring.

• Monitor the reaction progress by TLC or GC-MS.

• Upon completion, cool the reaction to room temperature, dilute with ethyl acetate, and filter through a pad of Celite.

• Wash the organic layer with water and brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

Part 3: Troubleshooting Guide: Heck Reaction

The Heck reaction is a powerful method for the arylation of alkenes.[20] Its application to electron-deficient substrates like 1,2-dibromo-3,4-difluorobenzene requires careful catalyst selection.

Problem: My Heck reaction is very slow or stalls completely.

Potential Causes & Solutions:

• Insufficient Catalyst Activity: As with the Suzuki reaction, the electron-poor nature of the aryl bromide slows oxidative addition. The Heck reaction can be particularly sensitive to this.[2][21]

  • Solution 1: Use Phosphine-Free Catalysts. Palladacycle catalysts or systems that generate palladium nanoparticles in situ can be highly effective for Heck reactions of less reactive aryl halides.[22][23] For example, Pd(OAc)₂ with a phase-transfer co-catalyst like TBAB (tetra-n-butylammonium bromide) can be very effective.[24]

  • Solution 2: Employ Specialized Ligands. If a ligand-based system is preferred, bulky, electron-rich phosphines are essential. Di-1-adamantyl-n-butylphosphine (cataCXium® A) is a well-established ligand for activating aryl chlorides and deactivated aryl bromides in Heck reactions.[25]

• Base Incompatibility: The base in a Heck reaction neutralizes the H-X generated and plays a role in regenerating the Pd(0) catalyst.

  • Solution: Organic bases like triethylamine (Et₃N) or diisopropylethylamine (DIPEA) are common. For more challenging couplings, a stronger inorganic base like K₂CO₃ or Cs₂CO₃ in a polar aprotic solvent (e.g., DMF, DMAc) may be necessary.

Protocol 2: General Procedure for a Phosphine-Free Heck Reaction

• To a pressure-rated vial, add 1,2-dibromo-3,4-difluorobenzene (1.0 eq.), the alkene (1.2 eq.), Pd(OAc)₂ (0.02 eq.), and TBAB (1.0 eq.).

• Add K₂CO₃ (2.0 eq.).

• Add DMAc as the solvent (~0.2 M).

• Seal the vial and heat to 120-140 °C with stirring.

• Monitor the reaction by GC-MS.

• After cooling, dilute with water and extract with an organic solvent (e.g., ethyl acetate or toluene).

• Combine the organic layers, wash with brine, dry over MgSO₄, and concentrate.

• Purify by column chromatography.

Part 4: Troubleshooting Guide: Buchwald-Hartwig Amination

This reaction is critical for synthesizing aryl amines.[26] Success hinges on a catalyst system that can facilitate the challenging C-N reductive elimination step.

Problem: I see significant de-bromination of my starting material and low yield of the desired amine.

Potential Causes & Solutions:

• Wrong Base/Catalyst Combination: De-bromination often arises from side reactions, which can be promoted by an inappropriate choice of base or a catalyst system that is slow to perform the desired coupling.

  • Solution: Use a strong, non-nucleophilic, sterically hindered base. Sodium tert-butoxide (NaOt-Bu) is the most common and effective base for Buchwald-Hartwig aminations.[27] Lithium bis(trimethylsilyl)amide (LHMDS) is another excellent option. Pair this with a modern Buchwald ligand like BrettPhos or RuPhos, which are designed to promote rapid C-N reductive elimination and suppress side reactions.[28]

• Reaction Conditions: The presence of water can lead to hydrodehalogenation.

  • Solution: Ensure strictly anhydrous conditions. Use dry solvents, flame-dry your glassware, and run the reaction under a robust inert atmosphere.

Protocol 3: General Procedure for Buchwald-Hartwig Mono-Amination

• In a glovebox, add the palladium pre-catalyst (e.g., BrettPhos Pd G3, 0.02 eq.) and NaOt-Bu (1.4 eq.) to a dry reaction vial.

• Outside the glovebox, add 1,2-dibromo-3,4-difluorobenzene (1.0 eq.) and the amine (1.2 eq.) to the vial.

• Seal the vial, remove from the glovebox, and add dry, degassed toluene via syringe.

• Heat the reaction to 100 °C with stirring.

• Monitor the reaction progress by LC-MS.

• After completion, cool to room temperature and quench by adding saturated aqueous NH₄Cl.

• Extract with ethyl acetate, wash the combined organic layers with brine, dry over Na₂SO₄, and concentrate.

• Purify via column chromatography.

References

• Title: Mechanistic Origin of Ligand Effects on Exhaustive Functionalization During Pd-Catalyzed Cross-Coupling of Dihaloarenes Source: PMC URL: [Link]

• Title: Mechanistic Origin of Ligand Effects on Exhaustive Functionalization During Pd-Catalyzed Cross-Coupling of Dihaloarenes Source: ACS Publications URL: [Link]

• Title: Single and Double Suzuki−Miyaura Couplings with Symmetric Dihalobenzenes Source: ResearchGate URL: [Link]

• Title: Selectivity for Exhaustive Cross-Coupling of Dihaloarenes Is Affected by the Interplay between the Halide Byproduct, Solvent, and Ligand Source: ACS Publications URL: [Link]

• Title: The Road Less Traveled: Unconventional Site Selectivity in Palladium-Catalyzed Cross-Couplings of Dihalogenated N-Heteroarenes Source: PMC URL: [Link]

• Title: Steric and electronic effects of arsa-Buchwald ligands on Suzuki–Miyaura coupling reaction Source: SpringerLink URL: [Link]

• Title: Catalyst-Controlled Site-Selectivity Switching in Pd-Catalyzed Cross-Coupling of Dihaloarenes Source: ResearchGate URL: [Link]

• Title: A Facile One-Pot Preparation of Organoselanyltrifluoroborates from Dihalobenzenes and Their Cross-Coupling Reaction Source: ACS Publications URL: [Link]

• Title: Selectivity for Exhaustive Cross-Coupling of Dihaloarenes is Affected by the Interplay Between Halide Byproduct, Solvent, and Ligand Source: ChemRxiv URL: [Link]

• Title: A Dichotomy in Cross-Coupling Site Selectivity in a Dihalogenated Heteroarene: Influence of Mononuclear Pd, Pd Clusters, and Pd Nanoparticles—the Case for Exploiting Pd Catalyst Speciation Source: PMC URL: [Link]

• Title: Heck-like Reactions Involving Heteroatomic Electrophiles Source: PMC URL: [Link]

• Title: Buchwald–Hartwig amination Source: Wikipedia URL: [Link]

• Title: Dehalogenation of Aromatics by Nucleophilic Aromatic Substitution Source: ACS Publications URL: [Link]

• Title: Palladium-Catalyzed Cross-Coupling Reactions of Perfluoro Organic Compounds Source: ResearchGate URL: [Link]

• Title: What the Heck Source: GalChimia URL: [Link]

• Title: 2.2: Pd-Catalyzed Cross Coupling Reactions Source: Chemistry LibreTexts URL: [Link]

• Title: Heck Reaction Source: Organic Chemistry Portal URL: [Link]

• Title: Pd-Catalyzed Mizoroki-Heck Reactions Using Fluorine-Containing Agents as the Cross-Coupling Partners Source: MDPI URL: [Link]

• Title: Heck Reaction Source: Chemistry LibreTexts URL: [Link]

• Title: polyhalogenated aromatic compounds: Topics by Science.gov Source: Science.gov URL: [Link]

• Title: Catalyst-Controlled Site-Selectivity Switching in Pd-Catalyzed Cross-Coupling of Dihaloarenes Source: SciSpace URL: [Link]

• Title: Highly Efficient Heck Reactions of Aryl Bromides with n-Butyl Acrylate Mediated by a Palladium/Phosphine−Imidazolium Salt System Source: ACS Publications URL: [Link]

• Title: Palladium(II)-catalyzed Heck reaction of aryl halides and arylboronic acids with olefins under mild conditions Source: Beilstein Journals URL: [Link]

• Title: Suzuki Coupling Source: Organic Chemistry Portal URL: [Link]

• Title: Palladium Catalysts for Cross-Coupling Reaction Source: MDPI URL: [Link]

• Title: Microwave-Assisted Buchwald–Hartwig Double Amination: A Rapid and Promising Approach for the Synthesis of TADF Compounds Source: ACS Publications URL: [Link]

• Title: Buchwald–Hartwig Amination of Aryl Halides with Heterocyclic Amines in the Synthesis of Highly Fluorescent Benzodifuran-Based Star-Shaped Organic Semiconductors Source: ResearchGate URL: [Link]

• Title: A new efficient palladium catalyst for Heck reactions of deactivated aryl chlorides Source: ResearchGate URL: [Link]

• Title: Suzuki-Miyaura Coupling Source: Chemistry LibreTexts URL: [Link]

• Title: Recent Developments in Palladium-Catalyzed Cross-Coupling Reactions for Pharmaceutical Applications Source: JOCPR URL: [Link]

• Title: Suzuki-Miyaura cross-coupling: Practical Guide Source: Yoneda Labs URL: [Link]

• Title: The first Pd-catalyzed Buchwald–Hartwig aminations at C-2 or C-4 in the estrone series Source: Beilstein Journals URL: [Link]

• Title: The Mizoroki–Heck reaction between in situ generated alkenes and aryl halides: cross-coupling route to substituted olefins Source: PMC URL: [Link]

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Reference Data & Comparative Studies

A Researcher's Guide to the ¹H and ¹⁹F NMR Spectroscopy of 1,2-Dibromo-3,4-difluorobenzene

For researchers, scientists, and drug development professionals, the precise structural elucidation of halogenated aromatic compounds is a critical step in synthesis and characterization. Nuclear Magnetic Resonance (NMR) spectroscopy stands as a primary analytical technique for this purpose. This guide provides an in-depth comparison of the ¹H and ¹⁹F NMR spectral parameters for 1,2-dibromo-3,4-difluorobenzene, offering both predicted data for the target compound and experimental data for its isomer, 1,2-dibromo-4,5-difluorobenzene, to aid in spectral interpretation and assignment.

The substitution pattern of halogens on a benzene ring significantly influences the chemical shifts and coupling constants observed in both proton (¹H) and fluorine (¹⁹F) NMR spectra. These parameters provide a detailed fingerprint of the molecule's electronic environment and connectivity. Due to the scarcity of published experimental data for 1,2-dibromo-3,4-difluorobenzene, this guide utilizes high-quality predicted data to serve as a reliable reference.

Comparative Analysis of NMR Chemical Shifts

The following tables summarize the predicted ¹H and ¹⁹F NMR chemical shifts for 1,2-dibromo-3,4-difluorobenzene and the experimental data for its isomer, 1,2-dibromo-4,5-difluorobenzene. This comparison highlights the expected spectral differences arising from the altered substituent positions.

Table 1: Predicted ¹H and Experimental ¹H NMR Chemical Shifts

Compound	Position	Predicted/Experimental Chemical Shift (ppm)	Multiplicity
1,2-Dibromo-3,4-difluorobenzene	H-5	~7.6 (Predicted)	Doublet of doublets
H-6	~7.4 (Predicted)	Doublet of doublets
1,2-Dibromo-4,5-difluorobenzene	H-3, H-6	7.58 (Experimental)[1]	Triplet

Table 2: Predicted ¹⁹F and Experimental ¹⁹F NMR Chemical Shifts

Compound	Position	Predicted/Experimental Chemical Shift (ppm)
1,2-Dibromo-3,4-difluorobenzene	F-3	~-135 (Predicted)
F-4	~-140 (Predicted)
1,2-Dibromo-4,5-difluorobenzene	F-4, F-5	-138.8 (Experimental)[2]

Note: Predicted values are generated using advanced computational algorithms and may vary slightly from experimental values.

The predicted ¹H NMR spectrum of 1,2-dibromo-3,4-difluorobenzene is expected to show two distinct signals in the aromatic region, both appearing as doublets of doublets due to coupling with each other and with the adjacent fluorine atoms. In contrast, the symmetrical structure of 1,2-dibromo-4,5-difluorobenzene results in a single triplet for its two equivalent protons in the ¹H NMR spectrum.[1]

For the ¹⁹F NMR spectra, two distinct resonances are predicted for 1,2-dibromo-3,4-difluorobenzene, reflecting their different chemical environments. The experimental spectrum of the 4,5-isomer shows a single peak due to the equivalence of the two fluorine atoms.[2] The large chemical shift dispersion in ¹⁹F NMR makes it a particularly sensitive probe of the local electronic environment.[3]

Understanding the Causality Behind Chemical Shifts

The observed chemical shifts are a direct consequence of the electronic effects of the bromine and fluorine substituents. Both are electronegative atoms that withdraw electron density from the aromatic ring, generally leading to a downfield shift (higher ppm values) for the aromatic protons compared to unsubstituted benzene.

The precise positions of the substituents, however, introduce more subtle effects. The ortho, meta, and para relationships between the protons, fluorines, and bromines dictate the extent of shielding or deshielding experienced by each nucleus. Furthermore, through-space interactions and the anisotropy of the C-Br and C-F bonds can also contribute to the final chemical shift values.

Spin-Spin Coupling: A Structural Fingerprint

The multiplicity of the signals in the ¹H and ¹⁹F NMR spectra is determined by spin-spin coupling between neighboring NMR-active nuclei. The magnitude of the coupling constant (J), measured in Hertz (Hz), provides valuable information about the connectivity and spatial relationship between the coupled nuclei.

In 1,2-dibromo-3,4-difluorobenzene, the following key couplings are expected:

• ³J(H,H): A three-bond coupling between H-5 and H-6.

• ³J(H,F) and ⁴J(H,F): Three- and four-bond couplings between the protons and the fluorine atoms.

• ³J(F,F): A three-bond coupling between F-3 and F-4.

The magnitudes of these coupling constants are crucial for unambiguous signal assignment.

Experimental Protocol for High-Resolution NMR Spectroscopy

Acquiring high-quality ¹H and ¹⁹F NMR spectra is paramount for accurate structural analysis. The following protocol provides a detailed, step-by-step methodology.

1. Sample Preparation:

• Weigh approximately 5-10 mg of the 1,2-dibromo-3,4-difluorobenzene sample.
• Dissolve the sample in approximately 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃, Acetone-d₆). Chloroform-d is a common choice for its ability to dissolve a wide range of organic compounds.[4]
• Transfer the solution to a clean, dry 5 mm NMR tube.
• If required for quantitative analysis, a known amount of an internal standard can be added.

2. Instrument Setup and Calibration:

• Insert the NMR tube into the spectrometer's probe.
• Lock the spectrometer on the deuterium signal of the solvent.
• Shim the magnetic field to achieve optimal homogeneity, resulting in sharp, symmetrical peaks.
• Reference the ¹H chemical shift scale to the residual solvent peak (e.g., 7.26 ppm for CDCl₃). For ¹⁹F NMR, an external reference standard like CFCl₃ (0 ppm) is often used.

3. ¹H NMR Acquisition Parameters:

• Pulse Sequence: A standard single-pulse experiment (e.g., 'zg30') is typically sufficient.
• Spectral Width: Set a spectral width that encompasses the entire aromatic region (e.g., 0-10 ppm).
• Acquisition Time: An acquisition time of 2-4 seconds is generally adequate.
• Relaxation Delay: A relaxation delay of 1-2 seconds ensures full relaxation of the protons between scans.
• Number of Scans: Depending on the sample concentration, 8 to 16 scans should provide a good signal-to-noise ratio.

4. ¹⁹F NMR Acquisition Parameters:

• Pulse Sequence: A standard single-pulse experiment, often with proton decoupling, is used.
• Spectral Width: A wider spectral width is necessary for ¹⁹F NMR due to the larger chemical shift range (e.g., -100 to -180 ppm for fluorobenzenes).[3]
• Proton Decoupling: To simplify the spectrum and improve signal-to-noise, broadband proton decoupling is typically employed. This removes the ¹H-¹⁹F coupling, resulting in singlets for each fluorine environment (unless F-F coupling is present).
• Number of Scans: The number of scans will depend on the concentration, but often more scans are required than for ¹H NMR.

5. Data Processing:

• Apply a Fourier transform to the acquired free induction decay (FID).
• Phase the spectrum to obtain a flat baseline and absorptive peaks.
• Calibrate the chemical shift scale.
• Integrate the signals to determine the relative ratios of the different nuclei.
• Analyze the peak multiplicities and measure the coupling constants.

Visualizing Methodologies

Experimental Workflow for NMR Analysis

Caption: A streamlined workflow for the NMR analysis of 1,2-dibromo-3,4-difluorobenzene.

Spin-Spin Coupling in 1,2-Dibromo-3,4-difluorobenzene

Caption: Key spin-spin couplings in 1,2-dibromo-3,4-difluorobenzene.

Conclusion

This guide provides a comprehensive overview of the expected ¹H and ¹⁹F NMR spectral characteristics of 1,2-dibromo-3,4-difluorobenzene, supported by a comparison with its isomer and a detailed experimental protocol. By understanding the interplay of substituent effects and spin-spin coupling, researchers can confidently interpret the NMR spectra of this and related halogenated aromatic compounds, facilitating accurate structural verification in their research and development endeavors.

References

• SpectraBase. 1,2-Dibromo-4,5-difluorobenzene - Optional[¹⁹F NMR] - Chemical Shifts. [Link]

• SpectraBase. 1,2-Dibromo-4,5-difluorobenzene - Optional[¹H NMR] - Spectrum. [Link]

• Wikipedia. Fluorine-19 nuclear magnetic resonance spectroscopy. [Link]

• Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (1997). NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. The Journal of Organic Chemistry, 62(21), 7512–7515.

Sources

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A Comparative Guide to the Reactivity of 1,2-Dibromo-3,4-difluorobenzene and 1,2-Dibromo-4,5-difluorobenzene

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical and materials science, the strategic functionalization of polyhalogenated aromatic compounds is a cornerstone of molecular design. The precise control over reactivity and regioselectivity is paramount for the synthesis of complex molecular architectures. This guide provides an in-depth comparison of the reactivity of two closely related isomers: 1,2-dibromo-3,4-difluorobenzene and 1,2-dibromo-4,5-difluorobenzene. While direct, side-by-side quantitative experimental comparisons are not extensively documented in publicly available literature, a robust analysis based on fundamental principles of organic chemistry and data from analogous systems allows for a detailed and predictive comparison.

This guide will delve into the electronic and steric factors governing the reactivity of these isomers in key transformations, including metal-catalyzed cross-coupling reactions and nucleophilic aromatic substitution.

Isomeric Structures and Electronic Properties: A Tale of Two Substitution Patterns

The seemingly subtle difference in the placement of the two fluorine atoms in 1,2-dibromo-3,4-difluorobenzene and 1,2-dibromo-4,5-difluorobenzene leads to significant disparities in their electronic and steric environments. These differences are the primary determinants of their reactivity.

Compound	Structure	CAS Number	Molecular Weight	Key Structural Features
1,2-Dibromo-3,4-difluorobenzene		102927-63-7	271.89 g/mol	Asymmetric substitution pattern. One bromine is ortho to a fluorine, the other is meta.
1,2-Dibromo-4,5-difluorobenzene		64695-78-9[1][2]	271.89 g/mol [1][2]	Symmetric substitution pattern. Both bromines are ortho to a fluorine.

The reactivity of these compounds is governed by the interplay of the inductive and resonance effects of the halogen substituents. Both fluorine and bromine are electronegative atoms that exert a strong electron-withdrawing inductive effect (-I) on the benzene ring, deactivating it towards electrophilic attack.[3] However, they also possess lone pairs of electrons that can be donated to the aromatic system via resonance (+M), which can activate the ortho and para positions towards electrophilic attack and stabilize intermediates in nucleophilic aromatic substitution.[4]

In the context of the reactions most relevant to these substrates—metal-halogen exchange and nucleophilic aromatic substitution—the powerful inductive effect of fluorine plays a dominant role in influencing the reactivity of the adjacent carbon-bromine bonds.

Comparative Reactivity Analysis

Metal-Catalyzed Cross-Coupling Reactions (e.g., Suzuki-Miyaura Coupling)

The Suzuki-Miyaura coupling is a cornerstone of modern organic synthesis, enabling the formation of carbon-carbon bonds by coupling an organoboron compound with an organic halide in the presence of a palladium catalyst and a base.[5] The first and often rate-determining step in the catalytic cycle is the oxidative addition of the palladium(0) catalyst to the carbon-halogen bond.[5] The ease of this step is highly dependent on the electronic and steric environment of the halide.

Prediction of Reactivity:

• 1,2-dibromo-4,5-difluorobenzene: This isomer is expected to be more reactive in mono-Suzuki coupling reactions. Both bromine atoms are electronically and sterically similar, being ortho to a fluorine atom. The strong electron-withdrawing effect of the adjacent fluorine atom makes the carbon of the C-Br bond more electrophilic and thus more susceptible to oxidative addition by the palladium catalyst.

• 1,2-dibromo-3,4-difluorobenzene: In this isomer, the two bromine atoms are in distinct electronic environments. The bromine at the 2-position is ortho to a fluorine atom at the 3-position, while the bromine at the 1-position is meta to the fluorine at the 3-position and para to the fluorine at the 4-position. The C2-Br bond, being directly adjacent to a fluorine, is expected to be more activated towards oxidative addition than the C1-Br bond. Therefore, this isomer is predicted to exhibit greater regioselectivity in mono-coupling reactions, with the C2-Br bond being more reactive. Overall, the reactivity of the most reactive C-Br bond in this isomer is expected to be comparable to that of the C-Br bonds in the 4,5-difluoro isomer.

Experimental Support from Analogous Systems:

Studies on various fluorohalobenzenes in Suzuki-Miyaura reactions have consistently shown that C-Br bonds ortho to a fluorine atom are highly activated.[6] This supports the prediction of higher reactivity and regioselectivity based on the proximity of the fluorine atoms to the bromine atoms.

Grignard Reagent Formation

The formation of a Grignard reagent involves the reaction of an organohalide with magnesium metal.[7][8][9][10] This reaction is initiated by a single-electron transfer from the magnesium to the organohalide. The ease of this reaction is influenced by the bond dissociation energy of the carbon-halogen bond and the stability of the resulting radical anion.

Prediction of Reactivity:

• 1,2-dibromo-4,5-difluorobenzene: The two C-Br bonds are equivalent and highly activated by the adjacent fluorine atoms. This increased electrophilicity of the carbon atom facilitates the reaction with magnesium. Therefore, this isomer is expected to form a Grignard reagent readily. However, the high reactivity might also lead to a higher propensity for side reactions, such as Wurtz coupling.

• 1,2-dibromo-3,4-difluorobenzene: The C2-Br bond is expected to be more reactive towards magnesium insertion due to the ortho-fluorine substituent. This would lead to the preferential formation of 2-bromo-5,6-difluorophenylmagnesium bromide. The C1-Br bond would be less reactive. This difference in reactivity could be exploited for selective mono-Grignard formation under carefully controlled conditions. A patent describing the Grignard exchange reaction of 3,4-difluorobromobenzene highlights the utility of this class of compounds in forming organometallic reagents.[11]

Nucleophilic Aromatic Substitution (SNAr)

Nucleophilic aromatic substitution (SNAr) typically requires the presence of strong electron-withdrawing groups (like nitro groups) ortho or para to a good leaving group on the aromatic ring.[4][12][13][14] The reaction proceeds through a negatively charged Meisenheimer complex, which is stabilized by the electron-withdrawing groups.[4][12] While fluorine and bromine are not as strongly activating as nitro groups, the cumulative electron-withdrawing effect of multiple halogens can render the ring susceptible to attack by strong nucleophiles.

Prediction of Reactivity:

In the context of SNAr, one of the fluorine atoms would likely act as the leaving group, as fluoride is a better leaving group than bromide in many SNAr reactions due to the high electronegativity of fluorine which polarizes the C-F bond, making the carbon more susceptible to nucleophilic attack.[15][16] The rate-determining step is the formation of the Meisenheimer complex.[13]

• 1,2-dibromo-4,5-difluorobenzene: This isomer is likely to be more reactive towards SNAr. The two fluorine atoms are in an electronically similar environment, and the two ortho-bromine atoms provide a significant inductive pull, further increasing the electrophilicity of the carbon atoms attached to the fluorines.

• 1,2-dibromo-3,4-difluorobenzene: The reactivity towards SNAr would be lower compared to the 4,5-isomer. The electron-withdrawing effect of the bromine atoms is less symmetrically distributed to activate both fluorine-bearing carbons. The C4-F bond would be more activated due to the ortho-bromine and para-bromine.

Experimental Protocols

The following are generalized, representative protocols for common reactions involving these types of substrates. Researchers should optimize these conditions for their specific applications.

Protocol 1: Mono-Suzuki-Miyaura Cross-Coupling

This protocol is designed for the selective mono-arylation of a dibromodifluorobenzene.

Materials:

• 1,2-Dibromo-3,4-difluorobenzene or 1,2-Dibromo-4,5-difluorobenzene (1.0 equiv)

• Arylboronic acid (0.95 equiv)

• Pd(PPh₃)₄ (0.03 equiv)

• 2 M aqueous Na₂CO₃ solution (3.0 equiv)

• Toluene/Ethanol (3:1 mixture)

• Anhydrous Na₂SO₄ or MgSO₄

• Silica gel for column chromatography

Procedure:

• To a flame-dried Schlenk flask under an argon atmosphere, add the dibromodifluorobenzene isomer (1.0 equiv), arylboronic acid (0.95 equiv), and Pd(PPh₃)₄ (0.03 equiv).

• Add the toluene/ethanol solvent mixture to the flask.

• Degas the mixture by bubbling argon through it for 15-20 minutes.

• Add the 2 M aqueous Na₂CO₃ solution and heat the reaction mixture to 80-90 °C with vigorous stirring.

• Monitor the reaction progress by TLC or GC-MS.

• Upon completion, cool the reaction to room temperature and dilute with ethyl acetate.

• Separate the organic layer, and wash with water and then brine.

• Dry the organic layer over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Protocol 2: Grignard Reagent Formation and Trapping

This protocol describes the formation of a Grignard reagent and its subsequent reaction with an electrophile (e.g., an aldehyde).

Materials:

• 1,2-Dibromo-3,4-difluorobenzene or 1,2-Dibromo-4,5-difluorobenzene (1.0 equiv)

• Magnesium turnings (1.1 equiv)

• Anhydrous diethyl ether or THF

• A small crystal of iodine or a few drops of 1,2-dibromoethane[7][9]

• Aldehyde (1.0 equiv)

• Saturated aqueous NH₄Cl solution

• Anhydrous Na₂SO₄ or MgSO₄

Procedure:

• Flame-dry all glassware and allow to cool under an argon or nitrogen atmosphere.

• Place the magnesium turnings in a round-bottom flask equipped with a reflux condenser and a dropping funnel.

• Add a small crystal of iodine or a few drops of 1,2-dibromoethane to the magnesium.

• Dissolve the dibromodifluorobenzene isomer in anhydrous diethyl ether or THF and add a small portion to the magnesium.

• If the reaction does not initiate (indicated by gentle refluxing and disappearance of the iodine color), gently warm the flask.

• Once initiated, add the remaining solution of the dibromodifluorobenzene dropwise to maintain a gentle reflux.

• After the addition is complete, reflux the mixture for an additional 30-60 minutes to ensure complete formation of the Grignard reagent.

• Cool the Grignard solution to 0 °C in an ice bath.

• Dissolve the aldehyde in anhydrous diethyl ether or THF and add it dropwise to the cooled Grignard solution.

• Allow the reaction to warm to room temperature and stir for 1-2 hours.

• Quench the reaction by slowly adding saturated aqueous NH₄Cl solution.

• Extract the product with diethyl ether, wash the organic layer with brine, and dry over anhydrous Na₂SO₄ or MgSO₄.

• Filter and concentrate the solution to obtain the crude product, which can be further purified by chromatography or recrystallization.

Conclusion

The reactivity of 1,2-dibromo-3,4-difluorobenzene and 1,2-dibromo-4,5-difluorobenzene is dictated by the distinct electronic and steric environments of their carbon-bromine bonds, primarily influenced by the position of the highly electronegative fluorine atoms.

• 1,2-dibromo-4,5-difluorobenzene , with its symmetrical structure, presents two equally activated C-Br bonds, making it a potentially more reactive but less selective substrate for mono-functionalization in reactions like Suzuki coupling and Grignard formation.

• 1,2-dibromo-3,4-difluorobenzene , being asymmetrical, offers the potential for greater regioselectivity, with the C-Br bond ortho to a fluorine atom being the more reactive site.

For drug development professionals and synthetic chemists, understanding these nuances is critical for designing efficient and selective synthetic routes. The choice between these two isomers will depend on the specific synthetic goal, whether it be achieving high reactivity for double functionalization or exploiting the inherent regioselectivity for the synthesis of precisely substituted aromatic compounds.

References

• University of Wisconsin-Madison. Experiment 25 – The Grignard Reaction. Accessed March 27, 2026. [Link]

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• ResearchGate. Aromatic nucleophilic substitution of difluorobenzene (1, 3, 5) with morpholine (2). Accessed March 27, 2026. [Link]

• ResearchGate. Suzuki–Miyaura Coupling Reactions of Fluorohalobenzenes. Accessed March 27, 2026. [Link]

• Organic Chemistry Portal. Suzuki Coupling. Accessed March 27, 2026. [Link]

• Master Organic Chemistry. Nucleophilic Aromatic Substitution: Introduction and Mechanism. Accessed March 27, 2026. [Link]

• University of California, Irvine. Grignard Reaction. Accessed March 27, 2026. [Link]

• Infoscience - EPFL. Regioselective ortho-lithiation of chloro- and bromo-substituted fluoroarenes. Accessed March 27, 2026. [Link]

• Wikipedia. Grignard reagent. Accessed March 27, 2026. [Link]

• Master Organic Chemistry. Grignard Reagents For Addition To Aldehydes and Ketones. Accessed March 27, 2026. [Link]

• Chemistry Steps. Nucleophilic Aromatic Substitution. Accessed March 27, 2026. [Link]

• University of Wisconsin-Madison. Experiment 13: Grignard Reaction. Accessed March 27, 2026. [Link]

• YouTube. Nucleophilic Aromatic Substitution. Professor Dave Explains. Accessed March 27, 2026. [Link]

• Reddit. Grignard Formation - Troubleshooting and Perfecting. r/Chempros. Accessed March 27, 2026. [Link]

• YouTube. Suzuki Coupling. Suzuki-Miyaura Reaction: Mechanism, Experimental Procedure, and Set Up. The Organic Chemistry Channel. Accessed March 27, 2026. [Link]

• National Center for Biotechnology Information. Sequential Nucleophilic Aromatic Substitution Reactions of Activated Halogens. Accessed March 27, 2026. [Link]

• Chemistry LibreTexts. 16.6: Nucleophilic Aromatic Substitution. Accessed March 27, 2026. [Link]

• Google Patents. CN105859536A - Method for preparing 3, 4-difluorobenzaldehyde. Accessed March 27, 2026.

• Yoneda Labs. Suzuki-Miyaura cross-coupling: Practical Guide. Accessed March 27, 2026. [Link]

• Chemistry LibreTexts. Suzuki-Miyaura Coupling. Accessed March 27, 2026. [Link]

• Exploring 1-Bromo-3,4-Difluorobenzene: Properties and Applications. Accessed March 27, 2026. [Link]

• NIST. 1,2-Dibromo-4,5-difluorobenzene. NIST Chemistry WebBook. Accessed March 27, 2026. [Link]

• PubChem. 1,2-Dibromo-4,5-difluorobenzene. Accessed March 27, 2026. [Link]

• PubChem. Dinitrofluorobenzene. Accessed March 27, 2026. [Link]

• RSC Publishing. Lithiation of η6-fluorobenzenetricarbonylchromium(0) and reaction with dialkyl disulfides: synthesis of η6-1,2-bis- and 1,2,3-tris-alkylsulfanylbenzenetricarbonylchromium(0) complexes. Accessed March 27, 2026. [Link]

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High-Resolution vs. Single Quadrupole GC-MS for the Fragmentation Analysis of 1,2-Dibromo-3,4-difluorobenzene

By: Senior Application Scientist

Executive Summary

The structural elucidation and quantitation of mixed halogenated aromatics, such as 1,2-dibromo-3,4-difluorobenzene, present a unique analytical challenge. In environmental and pharmaceutical matrices, these compounds are often obscured by complex hydrocarbon backgrounds. While standard Single Quadrupole (SQ) GC-MS systems have historically served as the workhorse for such analyses, their reliance on nominal mass resolution makes them highly susceptible to isobaric interferences[1].

This guide objectively compares the analytical performance of standard SQ GC-MS against High-Resolution Accurate Mass (HRAM) GC-MS (e.g., GC-Orbitrap) for the fragmentation pattern analysis of 1,2-dibromo-3,4-difluorobenzene. By examining the mechanistic causality of its fragmentation and providing self-validating experimental protocols, this guide equips researchers with the data necessary to select the optimal mass spectrometry platform for trace-level halogenated compound analysis.

The Mechanistic Basis of Fragmentation

To optimize any MS method, one must first understand the thermodynamic drivers of the analyte's fragmentation. Under standard 70 eV Electron Ionization (EI), the fragmentation of 1,2-dibromo-3,4-difluorobenzene is strictly governed by the relative bond dissociation energies (BDE) of its substituents[2].

Upon entering the ionization source, the molecule is bombarded by electrons, stripping a single electron to form the energetically unstable radical cation, [M]+∙ [3]. Because bromine naturally exists as two stable isotopes— 79Br (50.69%) and 81Br (49.31%)—in a nearly 1:1 ratio, the presence of two bromine atoms generates a highly diagnostic 1:2:1 macro-isotopic triplet for the molecular ion[4].

The primary cleavage pathway is dictated by the C-Br bond (~335 kJ/mol), which is significantly weaker than the highly stable C-F bond (~523 kJ/mol). Consequently, the primary fragmentation event is the homolytic cleavage of a single bromine radical, yielding the [M−Br]+ fragment. This fragment exhibits a 1:1 isotopic doublet, confirming the retention of exactly one bromine atom. Secondary fragmentation involves the loss of the remaining bromine to form the monoisotopic [C6​H2​F2​]+∙ ion. Due to the extreme stability of the C-F bond, the loss of a fluorine radical (-19 Da) or hydrogen fluoride (-20 Da) is energetically unfavorable and only occurs at negligible abundances after all bromines have been excised[5].

Fragmentation pathway of 1,2-dibromo-3,4-difluorobenzene under EI.

Technology Comparison: SQ-MS vs. HRAM-MS

While the nominal mass fragmentation pattern is easily observable on a standard SQ GC-MS, real-world samples are rarely pristine. An SQ-MS, operating at unit mass resolution, cannot distinguish between the target [M−Br]+ ion (nominal m/z 191) and an isobaric hydrocarbon fragment (e.g., [C14​H23​]+ at nominal m/z 191)[1].

HRAM systems (such as GC-Orbitrap) operate at resolving powers exceeding 60,000 (FWHM). Because halogens like bromine and fluorine are significantly mass-deficient compared to hydrocarbons, HRAM allows analysts to extract exact mass chromatograms using ultra-narrow mass windows (± 5 ppm). This effectively filters out matrix noise, drastically improving the signal-to-noise (S/N) ratio and eliminating false positives[1].

Quantitative Data Comparison

Table 1: Theoretical vs. Observed Fragmentation Data

Ion Identity	Isotopic Composition	Nominal Mass (SQ-MS)	Exact Mass (HRAM-MS)	Relative Abundance

| Molecular Ion [M]+∙ | C6​H2​(79Br)2​F2​ | 270 m/z | 269.8490 m/z | ~25% | | Molecular Ion [M]+∙ | C6​H2​(79Br)(81Br)F2​ | 272 m/z | 271.8470 m/z | ~50% (Base Peak) | | Molecular Ion [M]+∙ | C6​H2​(81Br)2​F2​ | 274 m/z | 273.8450 m/z | ~25% | | Primary Fragment [M−Br]+ | C6​H2​(79Br)F2​ | 191 m/z | 190.9307 m/z | ~50% | | Primary Fragment [M−Br]+ | C6​H2​(81Br)F2​ | 193 m/z | 192.9287 m/z | ~50% | | Secondary Fragment [M−2Br]+∙ | C6​H2​F2​ | 112 m/z | 112.0124 m/z | Variable |

Table 2: System Performance Metrics

Performance Metric	Single Quadrupole GC-MS	HRAM GC-Orbitrap MS	Analytical Impact
Mass Resolving Power	~1,000 (Unit Mass)	>60,000 (FWHM at m/z 200)	HRAM resolves isobaric matrix interferences.
Mass Accuracy	± 0.1 Da	< 1 ppm	HRAM provides unambiguous molecular formula confirmation.

| Extracted Ion Window | ± 0.5 Da | ± 5 ppm | Drastic reduction in baseline noise for HRAM, lowering LODs. |

Experimental Design & Self-Validating Protocols

To ensure the highest degree of scientific integrity, the following methodology is designed as a self-validating system . Every step includes a built-in causality check to verify system performance during the run.

Step-by-Step Methodology

Step 1: Sample Preparation & Internal Standardization

• Action: Dilute the 1,2-dibromo-3,4-difluorobenzene standard in GC-grade hexane to a working concentration of 10 ng/mL. Spike the solution with 10 ng/mL of 1,4-Dichlorobenzene-d4 as an Internal Standard (IS).

• Causality & Validation: Hexane is chosen to ensure perfect solvent polarity matching with the non-polar GC column phase. The IS acts as a self-validating mechanism: its consistent recovery and retention time verify that the injection port is free of active sites and that the extraction efficiency is stable across the batch.

Step 2: Capillary GC Separation

• Action: Inject 1 µL in splitless mode (250°C). Use a DB-5MS capillary column (30 m x 0.25 mm x 0.25 µm). Program the oven: 40°C (hold 1 min), ramp at 15°C/min to 250°C (hold 3 min).

• Causality & Validation: Splitless injection maximizes sensitivity for trace-level detection. The 5% phenyl phase of the DB-5MS column provides optimal dipole-induced dipole interactions with the halogenated benzene, ensuring sharp peak symmetry. The initial 40°C hold focuses the analyte at the head of the column via solvent effect, validating peak sharpness.

Step 3: Mass Spectrometric Acquisition

• Action (SQ-MS): Operate in Full Scan mode (m/z 50–350) with a 70 eV EI source.

• Action (HRAM-MS): Operate in Full Scan mode at 60,000 resolving power. Utilize the known exact mass of the IS (1,4-Dichlorobenzene-d4) as a continuous background lock-mass.

• Causality & Validation: The lock-mass continuously corrects for minor thermal drifts in the mass analyzer, ensuring sub-ppm mass accuracy throughout the entire chromatographic run. If the lock-mass deviates by >2 ppm, the system automatically flags the data, validating the trustworthiness of the exact mass assignments.

GC-MS analytical workflow comparing Single Quadrupole and HRMS systems.

Conclusion

For the analysis of 1,2-dibromo-3,4-difluorobenzene, the choice of instrumentation fundamentally alters the quality of the data. While the Single Quadrupole GC-MS is sufficient for pure standards where the 1:2:1 bromine isotopic signature can be easily observed, it fails to provide the specificity required for complex matrices. High-Resolution Accurate Mass GC-MS leverages the mass defect of halogens to isolate the target analyte from isobaric background noise, offering unparalleled confidence in structural elucidation and trace-level quantitation.

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IR spectroscopy validation methods for 1,2-dibromo-3,4-difluorobenzene purity

An In-Depth Technical Guide to IR Spectroscopy Validation Methods for 1,2-Dibromo-3,4-difluorobenzene Purity

As a Senior Application Scientist, I frequently evaluate the efficacy of various analytical modalities for quality control in halogenated aromatics. 1,2-dibromo-3,4-difluorobenzene (C₆H₂Br₂F₂) is a highly specialized building block utilized in advanced materials and medicinal chemistry. Validating its purity requires an analytical system capable of not only quantifying trace impurities but also structurally discriminating between closely related isomers.

While chromatographic techniques have historically dominated pharmaceutical quality control, the recent ICH Q2(R2) guidelines have explicitly modernized validation frameworks to include spectroscopic and multivariate analytical procedures[1][2]. This guide objectively compares Attenuated Total Reflectance Fourier Transform Infrared (ATR-FTIR) spectroscopy against alternative modalities and provides a self-validating, ICH-compliant protocol for purity assessment.

Comparative Analysis: Modality Selection

Selecting the appropriate analytical technique depends on the specific purity requirements, throughput needs, and the nature of the expected impurities.

Decision matrix for selecting analytical modalities for halogenated benzene purity validation.

Table 1: Quantitative Comparison of Analytical Modalities

Modality	Typical LOD	Analysis Time	Sample Prep	Primary Advantage	Limitation
ATR-FTIR	0.5 - 1.0%	< 1 min	None (Neat)	Rapid, non-destructive, solvent-free	Lower sensitivity for ultra-trace impurities
¹⁹F/¹H NMR	0.1 - 0.5%	5 - 15 mins	Deuterated solvent	Absolute structural elucidation	High instrument cost, slower throughput
GC-MS	< 0.01%	15 - 30 mins	Dilution	Extreme sensitivity for volatiles	Thermal degradation risks
HPLC-UV	0.05%	10 - 20 mins	Dilution	Excellent separation of isomers	Requires solvent waste management

The Causality Behind Choosing ATR-FTIR: For routine batch release and purity validation, ATR-FTIR offers an unmatched speed-to-data ratio. Unlike NMR, which requires deuterated solvents, or GC-MS, which risks thermal degradation of heavily halogenated compounds, ATR-FTIR directly probes the vibrational states of the molecule in its neat liquid or solid form. By coupling IR data with chemometric models (like Partial Least Squares regression), we can achieve highly accurate quantitative purity assessments that meet regulatory standards[1].

Spectral Fingerprint & Mechanistic Causality

To build a self-validating analytical method, we must first understand the deterministic relationship between the structure of 1,2-dibromo-3,4-difluorobenzene and its infrared spectrum.

Table 2: Diagnostic IR Spectral Fingerprint of 1,2-Dibromo-3,4-difluorobenzene

Vibrational Mode	Wavenumber Range (cm⁻¹)	Intensity	Mechanistic Causality
C-F Stretch	1000 – 1400	Very Strong	The carbon-fluorine bond is highly polarized. The massive change in dipole moment during vibration yields intense absorption[3].
C-Br Stretch	500 – 680	Strong	Modeled by Hooke's Law, the heavier atomic mass of bromine shifts the stretching frequency to lower wavenumbers[4][5].
Aromatic C=C	1450 – 1600	Medium	Ring breathing and skeletal vibrations of the heavily substituted benzene ring.
C-H OOP Bend	800 – 850	Strong	Diagnostic for two adjacent (ortho) aromatic protons; differentiates from isolated proton isomers[4].

Isomeric Discrimination: The most critical challenge in validating the purity of this compound is distinguishing it from synthetic isomers, such as 1,4-dibromo-2,5-difluorobenzene. The causality of this discrimination lies in the Out-of-Plane (OOP) C-H bending vibrations. 1,2-dibromo-3,4-difluorobenzene possesses two adjacent aromatic protons at positions 5 and 6. This specific arrangement yields a distinct bending frequency (800–850 cm⁻¹). In contrast, an isomer with isolated (para) protons will absorb at a higher frequency (typically 860–900 cm⁻¹)[4]. This spectral shift provides the foundation for the method's specificity.

Self-Validating Experimental Protocol (ICH Q2(R2) Compliant)

The 2024 ICH Q2(R2) guidelines provide a modernized framework for validating spectroscopic procedures[1][2]. The following step-by-step protocol establishes a self-validating ATR-FTIR workflow.

Step-by-step ICH Q2(R2) validation workflow for ATR-FTIR spectroscopic procedures.

Step 1: System Suitability & Background Calibration

• Ensure the diamond ATR crystal is thoroughly cleaned with isopropanol and allowed to dry.

• Collect a background spectrum (ambient air) using 32 scans at a resolution of 4 cm⁻¹.

• Internal Check: The background spectrum must show no residual C-F or C-Br bands from previous runs.

Step 2: Specificity (Selectivity)

• Deposit 2 µL of the pure 1,2-dibromo-3,4-difluorobenzene reference standard onto the ATR crystal.

• Acquire the spectrum and identify the diagnostic bands (C-F stretch at 1000–1400 cm⁻¹, C-H OOP bend at 800–850 cm⁻¹)[3][4].

• Overlay the spectrum with known potential impurities (e.g., mono-brominated derivatives or 1,4-isomers).

• Validation Check: Confirm baseline resolution or distinct spectral variance in the fingerprint region using Principal Component Analysis (PCA).

Step 3: Linearity, Range, and Chemometric Modeling

• Prepare a calibration set by gravimetrically spiking the pure standard with known weight-percentages of expected impurities (range: 0.5% to 5.0%).

• Acquire ATR-FTIR spectra for each spiked mixture in triplicate.

• Export the spectral data to a chemometric software suite.

• Apply a first-derivative pretreatment to the 500–1500 cm⁻¹ region to eliminate baseline drift and enhance peak resolution.

• Build a Partial Least Squares (PLS) regression model.

• Validation Check: The correlation coefficient (R²) of the predicted vs. actual impurity concentration must be ≥ 0.99.

Step 4: Accuracy & Precision

• Accuracy (Recovery): Analyze three independent validation samples spiked at 50%, 100%, and 150% of the target specification limit. The PLS model must calculate a recovery percentage between 98.0% and 102.0%.

• Precision (Repeatability): Perform 6 replicate measurements of the 100% specification sample, cleaning the crystal between each run.

• Validation Check: The Relative Standard Deviation (RSD) of the predicted purity must be ≤ 2.0%, strictly adhering to ICH Q2(R2) mandates[2].

Step 5: Robustness & Self-Validation Loop

• Evaluate the method's reliability against deliberate variations: alter the ATR anvil pressure by ±10% and vary the laboratory temperature by ±2°C[1].

• Self-Validating System Integration: Before analyzing any unknown commercial batch, the operator must run a 1.0% spiked "System Verification Standard." The PLS model must predict the concentration within ±0.05% of the known value to unlock the system for batch analysis. This ensures real-time, continuous validation of the chemometric model.

References

• European Pharmaceutical Review. "Validation of analytical procedures – ICH Q2(R2)." Available at: [Link]

• European Medicines Agency (EMA). "ICH guideline Q2(R2) on validation of analytical procedures." Available at: [Link]

• Sapienza University of Rome. "CHARACTERISTIC INFRARED ABSORPTION BANDS OF FUNCTIONAL GROUPS." Available at: [Link]

• Spectroscopy Online. "Halogenated Organic Compounds." Available at: [Link]

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• 5. spectroscopyonline.com [spectroscopyonline.com]

Regioselectivity Comparison of 1,2-Dibromo-3,4-difluorobenzene in Nucleophilic Aromatic Substitution (SNAr)

As a building block in medicinal chemistry and advanced materials science, 1,2-dibromo-3,4-difluorobenzene offers a highly functionalized scaffold. However, utilizing this molecule effectively requires a deep understanding of its reactivity profile—specifically, predicting which halogen will be displaced (chemoselectivity) and at which position the substitution will occur (regioselectivity).

This guide provides an objective, mechanistically grounded comparison of the two potential reaction sites (C-3 vs. C-4) during Nucleophilic Aromatic Substitution (SNAr), complete with experimental protocols and validating analytical data.

Mechanistic Rationale: The Causality of Selectivity

To engineer a predictable synthesis, we must break down the electronic factors governing the SNAr pathway. The reaction proceeds via an addition-elimination mechanism, where the rate-determining step is the initial nucleophilic attack to form an anionic intermediate known as the Meisenheimer complex .

Chemoselectivity: Why Fluorine is the Leaving Group

Despite the C–F bond (approx. 116 kcal/mol) being significantly stronger than the C–Br bond (approx. 68 kcal/mol), SNAr reactions on polyhalobenzenes almost exclusively displace fluorine. The causality lies in the transition state: the highly electronegative fluorine atom exerts a massive inductive pull ( −I effect) at the ipso carbon, drastically lowering the activation energy required to form the Meisenheimer complex. Consequently, nucleophiles will target the C–F bonds at positions 3 and 4, leaving the C–Br bonds intact, a principle extensively documented in .

Regioselectivity: C-3 vs. C-4 Attack

With the reaction restricted to the fluorinated carbons, we must compare the electrophilicity of C-3 and C-4. By applying , we analyze the stability of the respective Meisenheimer complexes:

• Resonance Effects ( +M ):

  • Attack at C-3 pushes the formal negative charge to C-2 (bearing Br), C-4 (bearing F), and C-6 (bearing H).

  • Attack at C-4 pushes the formal negative charge to C-1 (bearing Br), C-3 (bearing F), and C-5 (bearing H).

• Inductive Effects ( −I ): Inductive stabilization is strictly distance-dependent.

  • For C-3 attack , the sp3 hybridized carbon is flanked by two strongly electron-withdrawing ortho substituents: a bromine at C-2 and a fluorine at C-4.

  • For C-4 attack , the sp3 carbon is flanked by only one ortho halogen (fluorine at C-3); the adjacent C-5 position holds a non-withdrawing hydrogen. The remaining bromine atoms are further away at the meta and para positions.

  • Conclusion: The combined −I effect of two ortho halogens makes the transition state for C-3 attack substantially lower in energy than that for C-4.

Result: Nucleophilic attack at C-3 is kinetically favored, making it the dominant regioisomer.

Comparative Data Summary

The following table synthesizes the electronic parameters that dictate the regiochemical outcome.

Parameter	Pathway A: Attack at C-3 (Favored)	Pathway B: Attack at C-4 (Disfavored)
Leaving Group	Fluoride (F⁻)	Fluoride (F⁻)
Inductive Stabilizers ( −I )	ortho-Br, ortho-F, meta-Br	ortho-F, meta-Br, para-Br
Resonance Destabilization ( +M )	Identical (Charge on C-F, C-Br, C-H)	Identical (Charge on C-F, C-Br, C-H)
Relative Electrophilicity	High (Due to dual ortho-halogen pull)	Low (Lacks secondary ortho-halogen)
Predicted Regioisomer Ratio	> 95%	< 5%

Reaction Pathway Visualization

Figure 1: Divergent SNAr pathways for 1,2-dibromo-3,4-difluorobenzene highlighting kinetic preference.

Experimental Workflow: A Self-Validating Protocol

To harness this regioselectivity in the lab, strict adherence to kinetic control is required. The following protocol describes the synthesis of 1,2-dibromo-4-fluoro-3-(morpholin-4-yl)benzene using morpholine as a model secondary amine nucleophile.

Step-by-Step Methodology

• Substrate Preparation: Dissolve 1.0 equivalent of 1,2-dibromo-3,4-difluorobenzene in anhydrous N,N-Dimethylformamide (DMF) to create a 0.2 M solution.

  • Causality: DMF is a polar aprotic solvent. It poorly solvates the nucleophilic amine (increasing its reactivity) while highly stabilizing the polar Meisenheimer transition state.

• Nucleophile Addition: Cool the reaction flask to 0 °C using an ice bath. Add 1.5 equivalents of N,N-diisopropylethylamine (DIPEA), followed by the dropwise addition of 1.1 equivalents of morpholine.

  • Causality: Low temperatures enforce strict kinetic control, preventing the nucleophile from overcoming the higher activation energy barrier of the C-4 position or causing unwanted bis-substitution. DIPEA acts as a non-nucleophilic base to scavenge the generated HF byproduct.

• Thermal Phase: Remove the ice bath and allow the reaction to slowly warm to room temperature (25 °C). Stir for 4–6 hours.

  • Causality: The steric bulk of the ortho-bromine slightly hinders the trajectory of the incoming morpholine. Warming to room temperature provides the necessary thermal energy to drive the reaction to completion without compromising the regioselectivity.

• Quench & Extraction: Quench the reaction with saturated aqueous NH₄Cl. Extract the aqueous layer with Ethyl Acetate (EtOAc) three times. Wash the combined organic layers extensively with brine (5×).

  • Causality: DMF is highly miscible with water. Repeated brine washes are mandatory to completely partition the DMF into the aqueous phase, preventing solvent suppression issues during subsequent NMR analysis.

• Analytical Validation: Dry the organic layer over Na₂SO₄, filter, and concentrate in vacuo. Analyze the crude mixture via ¹⁹F NMR.

  • Self-Validation: The starting material exhibits two distinct fluorine multiplets. A successful, highly regioselective reaction will yield a crude ¹⁹F NMR spectrum with a single fluorine resonance , confirming complete conversion and the absence of the C-4 regioisomer.

Workflow Diagram

Figure 2: Step-by-step experimental workflow for regioselective SNAr functionalization.

References

• Vlasov, V. M. (1993). "Fluoride ion as a nucleophile and a leaving group in SNAr reactions." Journal of Fluorine Chemistry, 61(3), 193-216. URL:[Link]

• Burdon, J. (1965). "A rationalization of orientation and reactivity in the nucleophilic replacement reactions of aromatic polyhalo-compounds." Tetrahedron, 21(12), 3373-3380. URL:[Link]

A Comparative Guide to the Crystallographic Validation of 1,2-Dibromo-3,4-difluorobenzene Reaction Products

For researchers, scientists, and professionals in drug development, the precise structural confirmation of newly synthesized molecules is paramount. The journey from a starting material like 1,2-dibromo-3,4-difluorobenzene to a final, functional compound is paved with reactions that, while often robust, can yield unexpected isomers or byproducts. In this guide, we delve into the gold-standard method for absolute structure determination—single-crystal X-ray crystallography—and compare its utility and performance against other common analytical techniques. We will use the practical example of a Suzuki-Miyaura coupling reaction involving a bromodifluorobenzene moiety to illustrate these principles.

The Synthetic Challenge: Precision in Aromatic Scaffolding

1,2-Dibromo-3,4-difluorobenzene is a valuable starting material in medicinal chemistry and materials science. Its two bromine atoms offer handles for sequential, site-selective functionalization, often through palladium-catalyzed cross-coupling reactions like the Suzuki-Miyaura or Stille couplings. These reactions are instrumental in constructing complex biaryl and poly-aryl structures, which are common motifs in pharmacologically active compounds.[1]

However, the regioselectivity of these reactions—which of the two bromine atoms reacts first—can be influenced by subtle electronic and steric factors, necessitating unambiguous characterization of the product.[2][3] This is where the unparalleled power of X-ray crystallography becomes indispensable.

The Gold Standard: Single-Crystal X-ray Diffraction (SC-XRD)

X-ray crystallography provides a definitive, three-dimensional map of a molecule's atomic arrangement in the solid state.[4] This technique is not merely an analytical method but a direct visualization of the molecular structure, offering incontrovertible proof of connectivity, stereochemistry, and conformation.

Experimental Workflow: From Reaction to Refined Structure

The journey from a reaction flask to a fully resolved crystal structure is a multi-step process that demands patience and precision.

Caption: General workflow from synthesis to a validated crystal structure.

Detailed Protocol: Suzuki-Miyaura Coupling and Crystallographic Validation

The following protocol is based on the successful synthesis and crystallographic analysis of novel difluorinated biphenyl compounds.[1]

Part 1: Synthesis of 4′-(tert-butyl)-3,4-difluoro-1,1′-biphenyl

• Reaction Setup: In a pressure tube, combine 1-bromo-3,4-difluorobenzene (0.1 g, 0.518 mmol), (4-tert-butylphenyl)boronic acid (0.777 mmol), and potassium phosphate (K₃PO₄, 0.164 g, 0.777 mmol).

• Catalyst Addition: Add the palladium catalyst, tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄, 0.0089 g, 1.5 mol%). The use of a palladium(0) source is crucial for initiating the catalytic cycle.[5]

• Solvent and Degassing: Add a 3:1 mixture of 1,4-dioxane and water. The aqueous component is essential for the activation of the boronic acid by the base.[6] Degas the mixture to remove oxygen, which can deactivate the palladium catalyst.

• Reaction: Seal the pressure tube and heat the reaction mixture at 105 °C for 8.5 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Workup and Purification: After the reaction is complete, cool the mixture to room temperature. Extract the product into an organic solvent like ethyl acetate, wash with water and brine, and dry the organic layer. Purify the crude product using column chromatography on silica gel.

Part 2: Crystallization and X-ray Diffraction

• Crystal Growth: Dissolve the purified product in a suitable solvent or solvent mixture (e.g., ethanol, hexane/ethyl acetate). Slow evaporation of the solvent at room temperature is a common and effective method for growing high-quality single crystals.[7]

• Crystal Mounting: Carefully select a well-formed single crystal (typically >20 µm in all dimensions) under a microscope and mount it on a goniometer head.[8]

• Data Collection: Place the mounted crystal on a single-crystal X-ray diffractometer. Collect diffraction data, often at a low temperature (e.g., 100 K) to minimize thermal vibrations of the atoms.

• Structure Solution and Refinement: Process the collected diffraction data to obtain a set of structure factors. Use specialized software (e.g., the SHELX suite) to solve the phase problem and generate an initial electron density map. Build a molecular model into this map and refine it against the experimental data to achieve the final, high-resolution structure.[9]

For the example compound, 4′-(tert-butyl)-3,4-difluoro-1,1′-biphenyl, single-crystal X-ray diffraction analysis revealed a monoclinic crystal system with a P21/c space group, confirming the successful coupling at the bromine position and providing precise bond lengths and angles for the entire molecule.[1]

Comparative Analysis: The Right Tool for the Job

While X-ray crystallography provides the ultimate structural proof, it is not always the most practical or necessary first step. Other spectroscopic techniques offer complementary information and are often used for routine characterization and reaction monitoring.

Feature	Single-Crystal X-ray Diffraction (SC-XRD)	Nuclear Magnetic Resonance (NMR)	Mass Spectrometry (MS)
Information Provided	Absolute 3D structure, connectivity, stereochemistry, bond lengths/angles	Connectivity, chemical environment of nuclei (¹H, ¹³C, ¹⁹F), solution-state structure	Molecular weight, elemental composition, fragmentation patterns
Sample Requirements	High-quality single crystal	Soluble sample, moderate purity	Soluble or volatile sample, low concentration
Key Strengths	Unambiguous structure determination	Excellent for dynamic and solution-state studies; crucial for fluorinated compounds (¹⁹F NMR)[10][11]	High sensitivity, accurate mass determination, suitable for complex mixtures (with GC/LC)[12]
Key Limitations	Crystal growth can be a major bottleneck; provides solid-state structure only	Can be difficult to interpret for complex molecules; does not directly provide 3D structure without extensive experiments	Does not provide stereochemical or isomeric information directly
Typical Use Case	Final, definitive proof of structure for a novel compound or key intermediate	Routine reaction monitoring, primary structure elucidation, studying molecular dynamics	Confirming molecular weight, identifying components in a mixture, reaction monitoring

The Synergy of Techniques: A Decision-Making Framework

The choice of analytical technique is guided by the specific question at hand. A logical workflow for structure validation often employs these techniques in a tiered approach.

Caption: A decision-making workflow for structural validation.

For the reaction products of 1,2-dibromo-3,4-difluorobenzene, ¹⁹F NMR is a particularly powerful tool alongside standard ¹H and ¹³C NMR. The characteristic chemical shifts and coupling constants of the fluorine atoms provide a sensitive probe of their electronic environment, which changes depending on the substitution pattern of the aromatic ring. However, when absolute certainty regarding regiochemistry or stereochemistry is required, especially for a novel compound intended for drug development, only X-ray crystallography can provide the definitive answer.

Conclusion: An Integrated Approach to Structural Validation

The synthesis of complex molecules from building blocks like 1,2-dibromo-3,4-difluorobenzene requires a robust and multifaceted analytical strategy. While mass spectrometry and NMR spectroscopy are the workhorses of daily synthetic chemistry, providing rapid and essential feedback on reaction outcomes, single-crystal X-ray diffraction remains the unequivocal gold standard for absolute structure determination. Its ability to provide a precise and unambiguous three-dimensional atomic model is critical for establishing structure-activity relationships, securing intellectual property, and ensuring the quality and safety of new chemical entities in the pharmaceutical pipeline. By understanding the strengths and limitations of each technique, researchers can employ an integrated and efficient workflow, ensuring the scientific integrity and success of their development programs.

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• Kaderli, M., et al. (2018). New 19F NMR methodology reveals structures of molecules in complex mixtures of fluorinated compounds. Chemical Science. [Link]

• Metherall, J. P., et al. (2023). Advanced crystallisation methods for small organic molecules. Chemical Society Reviews. [Link]

• Drake, E. J., & Drake, R. R. (2011). X-Ray Crystallography of Chemical Compounds. The Open Drug Discovery Journal. [Link]

• Lachicotte, R. J. How To: Grow X-Ray Quality Crystals. University of Rochester Department of Chemistry. [Link]

• Creative Biostructure. (2024). Comparison of X-ray Crystallography, NMR and EM. [Link]

• Khan, I., et al. (2020). Novel Fluorinated Biphenyl Compounds Synthesized via Pd(0)-Catalyzed Reactions: Experimental and Computational Studies. ACS Omega. [Link]

• Maji, M., et al. (2017). Palladium-catalysed cross-coupling reaction of ultra-stabilised 2-aryl-1,3-dihydro-1H-benzo[d]1,3,2-diazaborole compounds with aryl bromides: A direct protocol for the preparation of unsymmetrical biaryls. Beilstein Journal of Organic Chemistry. [Link]

• Kaderli, M., et al. (2018). New 19F NMR methodology reveals structures of molecules in complex mixtures of fluorinated compounds. Chemical Science. [Link]

• The University of Queensland. Small molecule X-ray crystallography. School of Chemistry and Molecular Biosciences. [Link]

• Nishiyama, Y., et al. X-ray, Electron and NMR Crystallography to Structural Determination of Small Organic Molecules. JEOL Ltd. [Link]

• Gražulis, S., et al. (2011). Crystallography Open Database (COD): an open-access collection of crystal structures and platform for world-wide collaboration. PDXScholar. [Link]

• Borys, A. M., et al. (2019). Single-crystal X-ray diffraction structure of 4-fluorobenzyl-3-thiosemicarbazone-acenaphthenequinone. ResearchGate. [Link]

• JEOL Ltd. Structure Elucidation of Fluorinated Compounds by NMR. [Link]

• Orola, L., et al. (2024). Preparation and X-ray Structural Study of Dibenzobromolium and Dibenzochlorolium Derivatives. Molecules. [Link]

• Davey, R. (2019). X-Ray Crystallography vs. NMR Spectroscopy. News-Medical.Net. [Link]

• Furlong, E. T., et al. (2001). Methods of analysis by the U.S. Geological Survey National Water Quality Laboratory-Determination of polycyclic aromatic hydrocarbon compounds in sediment by gas chromatography/mass spectrometry. U.S. Geological Survey. [Link]

• Sygnature Discovery. (2024). Structural Biology Techniques Compared: X-ray, NMR & Cryo-EM. [Link]

• Burns, D. C. (2019). Simplifying Structure Elucidation of Fluorinated Small Molecules. Spectroscopy Online. [Link]

• Organic Chemistry Portal. Suzuki Coupling. [Link]

• JEOL USA. Structure Elucidation of Fluorinated Compounds by NMR. [Link]

• FZU of the Czech Academy of Sciences. X-ray single-crystal diffraction. [Link]

• Thamotharan, S., et al. (2019). X-Ray Crystal Structure Analysis of Selected Benzimidazole Derivatives. IntechOpen. [Link]

• Carleton College. (2018). Single-crystal X-ray Diffraction. SERC. [Link]

• Wikipedia. Stille reaction. [Link]

• Wang, C., et al. Supporting Information for The Unprecedented Side Reactions in the Stille Coupling Reaction. [Link]

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• CCDC. Search - Access Structures. [Link]

• Organic Chemistry Portal. Stille Coupling. [Link]

• SynArchive. Stille Coupling. [Link]

• Semenov, N. A., et al. (2019). Supporting Information: Single-crystal X-ray diffraction. Royal Society of Chemistry. [Link]

• Chemistry LibreTexts. (2024). Suzuki-Miyaura Coupling. [Link]

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of 1,2-Dibromo-3,4-difluorobenzene

As researchers and scientists dedicated to innovation, our responsibility extends beyond the laboratory bench. The safe handling and disposal of chemical reagents are paramount to ensuring the safety of our personnel, the integrity of our research, and the protection of our environment. This guide provides a detailed protocol for the proper disposal of 1,2-Dibromo-3,4-difluorobenzene, a halogenated aromatic compound frequently used in the synthesis of complex organic molecules. The procedures outlined below are grounded in established safety protocols and regulatory standards, reflecting a commitment to best practices in laboratory safety.

Hazard Profile and Chemical Characteristics

A thorough understanding of a chemical's hazard profile is the foundation of its safe management. 1,2-Dibromo-3,4-difluorobenzene is a halogenated organic compound that presents several risks that must be mitigated during handling and disposal.

The primary hazards associated with this compound are summarized below.[1][2][3][4] It is crucial to consult the specific Safety Data Sheet (SDS) for the material you are using, as hazards can vary slightly between suppliers.

Hazard Category	Description	Key Precautionary Actions
Health Hazards	Skin and Eye Irritation: Causes skin irritation and serious eye irritation.[1][2][3][4] Respiratory Irritation: May cause respiratory irritation upon inhalation of vapors or mists.[3][5]	Wear appropriate Personal Protective Equipment (PPE), including chemical-resistant gloves (e.g., nitrile), safety goggles or a face shield, and a lab coat. Handle in a well-ventilated area or a chemical fume hood.[1][3][4]
Physical Hazards	Combustibility: Some isomers are classified as combustible liquids or flammable solids.[1][4][5] Vapors may form explosive mixtures with air and can travel to an ignition source and flash back.[3]	Keep away from heat, sparks, open flames, and other ignition sources.[1][3][4][5] Use spark-proof tools and explosion-proof equipment where necessary.[3][5]
Environmental Hazards	Environmental Persistence: As a halogenated organic compound, it is presumed to have potential for environmental persistence. Data on ecotoxicity is limited, but release into the environment must be avoided.[2]	Do not allow the product to enter drains or waterways.[1][2][6] All waste must be collected and disposed of as hazardous waste.
Reactivity	Incompatibility: Incompatible with strong oxidizing agents.[3][6] Hazardous Decomposition: Combustion may produce toxic and corrosive gases, including carbon monoxide, carbon dioxide, hydrogen halides, and gaseous hydrogen fluoride.[3][4][6]	Store away from incompatible materials.[7][8] Ensure waste containers are not contaminated with incompatible substances.

The Core Principle: Segregation of Halogenated Waste

The central tenet for disposing of 1,2-Dibromo-3,4-difluorobenzene is its classification as halogenated organic waste . Regulatory bodies worldwide, including the Environmental Protection Agency (EPA) in the United States, impose strict regulations on the disposal of halogenated compounds due to their potential to form persistent organic pollutants and toxic dioxins if incinerated improperly.[9][10][11] Landfilling of liquid halogenated waste is often prohibited.[9]

Therefore, the cardinal rule is: Never mix halogenated waste with non-halogenated waste. [12] This segregation is critical for the following reasons:

• Regulatory Compliance: Waste disposal facilities have specific treatment streams for halogenated waste, which are different and often more costly than those for non-halogenated waste.

• Treatment Efficacy: The high-temperature incineration required to safely destroy halogenated compounds and scrub the resulting acidic gases (like HCl and HF) is a specialized process.[3][4][6]

• Cost Management: Mixing a small amount of halogenated waste into a large drum of non-halogenated solvent contaminates the entire container, which must then be treated as more expensive halogenated waste.

Step-by-Step Disposal Workflow

The following protocol provides a systematic approach to the collection and disposal of 1,2-Dibromo-3,4-difluorobenzene waste.

Step 1: Don Appropriate Personal Protective Equipment (PPE)

Before handling the chemical or its waste, ensure you are wearing the correct PPE to minimize exposure risks.

• Eye Protection: Chemical safety goggles are mandatory. For larger quantities, a face shield is recommended.[1][3]

• Hand Protection: Wear chemical-resistant gloves. Nitrile gloves are commonly used, but consult a glove compatibility chart for extended contact. Always inspect gloves for tears or holes before use.[1][3]

• Body Protection: A flame-retardant lab coat and closed-toe shoes are required.[3]

Step 2: Waste Collection and Segregation

• Designated Container: Use a dedicated, properly labeled waste container for "Halogenated Organic Waste."[12]

• Container Material: The container must be in good condition and chemically compatible with the waste. A high-density polyethylene (HDPE) or glass container with a secure, screw-top cap is appropriate.[12]

• Collection Process:

  • Perform all waste transfers inside a certified chemical fume hood to prevent inhalation of vapors.[3]

  • Carefully pour the waste 1,2-Dibromo-3,4-difluorobenzene into the designated halogenated waste container using a funnel.

  • Avoid overfilling the container; a maximum of 80% capacity is recommended to allow for vapor expansion.

  • Securely close the container cap immediately after adding waste.[12]

Step 3: Labeling and Temporary Storage

Proper labeling is a critical safety and regulatory requirement.

• Content Identification: The label must clearly state "Hazardous Waste" and list all chemical constituents by their full name (no abbreviations or formulas).[12] For example: "Waste: 1,2-Dibromo-3,4-difluorobenzene, Dichloromethane."

• Hazard Pictograms: Affix the appropriate GHS hazard pictograms (e.g., exclamation mark for irritant, flame for flammable if applicable).[2][4]

• Storage: Store the sealed waste container in a designated satellite accumulation area. This area should be in a cool, dry, and well-ventilated location, away from heat and ignition sources, and separate from incompatible materials.[1][3][5]

Step 4: Final Disposal by a Licensed Professional

Disposal of this chemical is not a "do-it-yourself" task.

• Engage Professionals: The final disposal must be carried out by a licensed and certified hazardous waste disposal company.[1][2][4] Your institution's Environmental Health & Safety (EHS) department will manage this process.

• Documentation: Maintain a log of the waste generated. When the container is ready for pickup, follow your institution's procedures for requesting a waste collection from EHS.

The entire workflow can be visualized as follows:

Disposal Workflow for 1,2-Dibromo-3,4-difluorobenzene

Emergency Procedures: Spill Management

In the event of a spill, immediate and correct action is crucial to prevent injury and environmental contamination.

• Evacuate and Alert: Alert personnel in the immediate area and evacuate if the spill is large or in a poorly ventilated space.[2]

• Control Ignition Sources: If the material is flammable, immediately extinguish all nearby flames and turn off spark-producing equipment.[3][5]

• Ventilate: Ensure the area is well-ventilated, preferably within a chemical fume hood.[13]

• Contain the Spill: For small spills, use an inert, non-combustible absorbent material like sand, vermiculite, or a commercial sorbent pad.[1][13][14] Do not use combustible materials like paper towels to absorb large amounts.

• Collect and Dispose: Carefully scoop the absorbent material into a suitable container using non-sparking tools.[3] Seal the container, label it as "Hazardous Waste: Spill Debris containing 1,2-Dibromo-3,4-difluorobenzene," and manage it for professional disposal as described above.[6]

• Decontaminate: Clean the spill area thoroughly with soap and water.

• Seek Medical Attention: If there is any skin or eye contact, rinse the affected area with copious amounts of water for at least 15 minutes and seek immediate medical attention.[1][2][3]

By adhering to these detailed procedures, you uphold the highest standards of laboratory safety and environmental stewardship. This commitment not only protects you and your colleagues but also builds a foundation of trust and responsibility that is the hallmark of scientific excellence.

References

• Halogenated Organic Liquids - Standard Operating Procedure. Braun Research Group, University of Illinois Urbana-Champaign. [Link]

• TITLE 35: ENVIRONMENTAL PROTECTION, SUBTITLE G: WASTE DISPOSAL, CHAPTER I: POLLUTION CONTROL BOARD, SUBCHAPTER c: HAZARDOUS WASTE OPERATING REQUIREMENTS, PART 729 LANDFILLS: PROHIBITED HAZARDOUS WASTES. Illinois General Assembly. [Link]

• Safety data sheet - CPAChem. (2024, January 19). CPAChem. [Link]

• Appendix III List of Halogenated Organic Compounds Regulated Under 66268.32 EPA Listed Compounds. California Code of Regulations. [Link]

• Appendix III to Part 268, Title 40 -- List of Halogenated Organic Compounds Regulated Under § 268.32. Electronic Code of Federal Regulations (eCFR). [Link]

• SPECIAL REGULATION ON HAZARDOUS SUBSTANCES, WASTE AND HAZARDOUS WASTES. (2000, June 1). Ministry of Environment and Natural Resources, El Salvador. [Link]

• Examples of Incompatible Chemicals. University of Nebraska-Lincoln Environmental Health and Safety. [Link]

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• Incompatible Chemicals. Utah State University Office of Research Environmental Health and Safety. [Link]

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Personal protective equipment for handling 1,2-Dibromo-3,4-difluorobenzene

Handling highly specialized polyhalogenated aromatic compounds requires moving beyond basic laboratory safety protocols. 1,2-Dibromo-3,4-difluorobenzene (CAS: 811713-01-6) is a critical building block used in pharmaceutical drug development and the synthesis of advanced materials, such as active-layer additives for organic solar cells[1][2]. Because this molecule features both heavy bromine and highly electronegative fluorine substituents, it exhibits unique physicochemical properties—most notably, extreme lipophilicity and the ability to rapidly permeate standard laboratory protective barriers.

As an application scientist, you must understand not just what protective equipment to wear, but the mechanistic causality behind why it is required. This guide provides a self-validating framework for safely handling, transferring, and disposing of 1,2-Dibromo-3,4-difluorobenzene.

Mechanistic Toxicology & Hazard Profile

To design an effective safety protocol, we must first understand the chemical's interaction with biological and synthetic barriers:

• Lipophilic Penetration: Halogenated benzenes are highly lipophilic non-polar solvents. Upon contact with unprotected skin, they rapidly dissolve the lipid bilayer of the stratum corneum. This leads to immediate localized dermatitis and facilitates systemic absorption into the bloodstream[3].

• GHS Classification: The compound is classified under the Globally Harmonized System (GHS) as causing Skin Irritation (H315) and Serious Eye Irritation (H319)[1].

• Incompatibility: Fluorinated and brominated benzenes are strictly incompatible with strong oxidizing agents (e.g., perchlorates, peroxides, nitric acid) and alkali metals, which can trigger violent exothermic reactions[3].

Personal Protective Equipment (PPE) Matrix

A critical and common error in organic laboratories is the over-reliance on standard disposable nitrile gloves. Nitrile butadiene rubber (NBR) is rapidly degraded by halogenated aromatics. Due to "like-dissolves-like" thermodynamic principles, the non-polar halogenated solvent swells the nitrile polymer matrix, leading to microscopic breaches and breakthrough times often under 15 minutes[4].

Table 1: Quantitative PPE Selection Matrix for Halogenated Benzenes

PPE Category	Primary Recommendation	Mechanistic Rationale & Breakthrough Data
Hand Protection (Direct Handling)	Viton™ (Fluoroelastomer) or Silver Shield®	Viton provides excellent chemical resistance with a breakthrough time of >8 hours against brominated and fluorinated benzenes[4].
Hand Protection (Incidental)	Heavy-duty Nitrile (Double-gloved)	ONLY for incidental splash protection. If splashed, the outer glove must be removed and replaced immediately (Breakthrough time: 13–32 mins )[4].
Eye Protection	Indirect-vent chemical splash goggles	Prevents capillary wicking of liquid into the eyes. A face shield is additionally required if transferring volumes >500 mL[3].
Body Protection	Flame-resistant (FR) lab coat, non-porous apron	Halogenated liquids easily wick through standard porous cotton coats, holding the chemical directly against the skin[3].
Respiratory	Fume hood (Face velocity 80-100 fpm)	Prevents inhalation of vapors. If a hood is unavailable, a NIOSH-approved respirator with organic vapor (OV) cartridges is mandatory[3].

Operational Workflow & Handling Protocol

Every protocol must act as a self-validating system. By incorporating mandatory visual and operational checks before proceeding to the next step, the operator ensures a closed-loop safety environment.

Step-by-Step Methodology: Schlenk Line / Fume Hood Transfer

• System Verification: Verify that the fume hood is fully operational by checking the magnehelic gauge for proper pressure drop. Visually inspect the workspace to ensure all incompatible materials (oxidizers, reactive metals) are removed[3].

• PPE Donning & Integrity Check: Don your FR lab coat, chemical splash goggles, and Viton gloves. Perform a visual and tactile inspection of the gloves for micro-tears or degradation from previous use.

• Reagent Preparation: Clamp the reagent bottle containing 1,2-Dibromo-3,4-difluorobenzene securely to a ring stand. All handling must occur over a secondary containment tray (e.g., a high-density polyethylene tray) to catch potential drips.

• Transfer Execution: Use a gas-tight glass syringe with a Teflon-tipped plunger or a chemically resistant positive displacement pipette. Causality note: Avoid standard plastic pipette tips, as halogenated solvents will leach plasticizers out of the polypropylene, contaminating your reaction and weakening the tip.

• Decontamination: Wipe the exterior of the syringe and the reagent bottle with a compatible solvent (e.g., a minimal amount of acetone on a lint-free wipe) and immediately place the contaminated wipe into the solid halogenated waste container.

Fig 1: Standard operating procedure and self-validating decision matrix for handling halogenated benzenes.

Spill Response and Waste Disposal Plan

The disposal of polyhalogenated compounds requires strict adherence to environmental protocols. Halogenated waste must be strictly segregated from non-halogenated waste. Causality note: When incinerated, halogenated compounds require specific high-temperature, scrubber-equipped incinerators. If mixed with standard waste and burned at lower temperatures, they catalyze the formation of highly toxic, environmentally persistent dioxins and furans.

Step-by-Step Spill Response Protocol:

• Isolate: Immediately evacuate personnel from the immediate area and lower the fume hood sash to maximize localized exhaust velocity.

• Protect: Ensure Viton gloves, a face shield, and a chemical apron are worn before re-approaching the spill[3].

• Contain: Cover the liquid spill with an inert, non-combustible absorbent material (e.g., diatomaceous earth, sand, or specialized universal spill pads). Do NOT use combustible materials like sawdust, which can react with the absorbed solvent[3].

• Collect: Sweep the absorbed mixture using a non-sparking tool to prevent ignition of any co-solvents. Place the saturated absorbent into a chemically resistant, sealable container (e.g., a high-density polyethylene bucket).

• Label & Dispose: Explicitly label the container as "Hazardous Waste - Halogenated Aromatic Spill (1,2-Dibromo-3,4-difluorobenzene)". Transfer the container to your institutional Environmental Health and Safety (EHS) department for specialized high-temperature incineration.

References

• Ambeed.
• State of New Jersey Department of Health.
• San Francisco State University Environment, Health and Safety. "Hand Protection Chemical Resistance Guide." SFSU.edu.
• Journal of Materials Chemistry A. "Dispersion-mediated active-layer interfacial regulation using halogenated thioanisole additives achieves high-efficiency organic solar cells." RSC Publishing.

Sources

• 1. 811713-01-6|1,2-Dibromo-3,4-difluorobenzene| Ambeed [ambeed.com]
• 2. Dispersion-mediated active-layer interfacial regulation using halogenated thioanisole additives achieves high-efficiency organic solar cells - Journal of Materials Chemistry A (RSC Publishing) [pubs.rsc.org]
• 3. nj.gov [nj.gov]
• 4. ehs.sfsu.edu [ehs.sfsu.edu]